3,5,5-Trimethyl-2-cyclohexen-1-ol, (1S)-

• CAS: 64543-48-2

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Stereoselective Workflows for (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol

Executive Summary

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, commonly referred to as (S)-(-)-isophorol, is an allylic cyclic alcohol of significant importance in the synthesis of pharmaceuticals, agrochemicals, and fine fragrances[1][2]. As a chiral building block, its stereochemistry dictates both its organoleptic properties and its biological activity as a precursor for complex pheromones and active pharmaceutical ingredients (APIs). This guide provides an in-depth analysis of its physicochemical properties, elucidates the causality behind its stereoselective synthesis, and establishes field-proven, self-validating protocols for its isolation and analytical characterization.

Physicochemical Profile & Thermodynamics

The physical properties of (1S)-isophorol are governed by its unique structural motif: an allylic hydroxyl group coupled with a highly substituted cyclohexene ring. The 3,5,5-trimethyl substitution pattern locks the molecule into a preferred half-chair conformation to minimize 1,3-diaxial steric clashes[3]. This rigid steric bulk restricts the spatial accessibility of the hydroxyl group, modulating its intermolecular hydrogen-bonding capacity. Consequently, this influences its volatility, density, and refractive index[1][4].

Table 1: Quantitative Physicochemical Data

Property	Value	Method / Condition
Chemical Name	(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol	IUPAC Nomenclature
Molecular Formula	C₉H₁₆O	-
Molecular Weight	140.22 g/mol	-
Boiling Point	79.5 – 81.5 °C	Reduced pressure (8 mmHg)[1][4]
Density	0.918 g/mL	At 25 °C[1]
Refractive Index (n²⁰/D)	1.472	At 20 °C[1][4]
Flash Point	80 °C	Closed cup
Physical State	Colorless liquid	Standard ambient temperature and pressure[1]
Odor Profile	Terpenic, camphoraceous, fresh floral	Olfactometry[1][2]

Stereoselective Synthesis & Biocatalytic Resolution

Direct catalytic hydrogenation of the achiral precursor, isophorone, over transition metal catalysts (e.g., Pd/Al₂O₃) predominantly reduces the C=C double bond due to thermodynamic preferences, yielding saturated ketones[5]. To preserve the allylic double bond and obtain the allylic alcohol, stoichiometric reduction using lithium aluminum hydride (LiAlH₄) or a Luche reduction (NaBH₄/CeCl₃) is required, which yields a racemic mixture of (1R)- and (1S)-isophorol[6][7].

To isolate the pure (1S)-enantiomer, researchers employ biocatalytic kinetic resolution. Lipases, such as Candida antarctica lipase B (CALB) or Pseudomonas cepacia lipase, exhibit profound enantioselectivity governed by Kazlauskas' rule. The enzyme's active site sterically accommodates the (1R)-enantiomer for transesterification, leaving the (1S)-enantiomer unreacted[6][8]. Vinyl acetate is strategically chosen as the acyl donor; its byproduct, vinyl alcohol, rapidly tautomerizes to acetaldehyde and evaporates, rendering the acylation irreversible and driving the reaction to thermodynamic completion.

Protocol 1: Biocatalytic Kinetic Resolution of (1S)-Isophorol

This protocol is a self-validating system utilizing colorimetric tracking to ensure reaction completion before downstream processing.

• Substrate Preparation: Dissolve 50 mmol of racemic isophorol and 150 mmol of vinyl acetate (acyl donor) in 100 mL of anhydrous tert-butyl methyl ether (TBME). The non-polar solvent minimizes enzyme denaturation[6].

• Enzyme Addition: Add 1.0 g of immobilized Lipase (e.g., Amano PS or CALB). Immobilization allows for easy recovery and enhances thermal stability.

• Incubation & Validation: Stir the suspension at 30 °C. Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) mobile phase. Stain the plate with p-anisaldehyde. The unreacted (1S)-alcohol and the newly formed (1R)-acetate will exhibit distinct R_f values and colorimetric responses. Proceed only when the alcohol spot area ceases to diminish (typically 24–48 hours).

• Separation: Filter the mixture to recover the immobilized enzyme. Concentrate the filtrate under reduced pressure.

• Purification: Separate the unreacted (1S)-isophorol from the (1R)-isophoryl acetate via silica gel flash chromatography (Hexane:EtOAc gradient).

Biocatalytic kinetic resolution of racemic isophorol to yield (1S)-isophorol.

Analytical Characterization: Enantiomeric Separation

To rigorously validate the enantiomeric excess (ee) of the synthesized (1S)-isophorol, chiral Gas Chromatography (GC) is the industry standard[6][9]. The separation mechanism relies on transient, diastereomeric inclusion complexes formed between the enantiomers and a cyclodextrin-based chiral stationary phase (CSP). The (1S)-enantiomer's specific spatial arrangement of the hydroxyl group and the bulky trimethylated ring results in differential hydrogen bonding and van der Waals interactions within the cyclodextrin cavity compared to the (1R)-enantiomer.

Protocol 2: Chiral GC Analysis for Enantiomeric Purity

This workflow incorporates a system suitability test to validate column resolving power prior to sample analysis.

• Sample Preparation: Dilute the purified (1S)-isophorol in GC-grade hexane to a concentration of 1 mg/mL.

• System Suitability (Validation): Inject a 1 mg/mL standard of racemic isophorol. Confirm that the baseline resolution (R_s) between the (1S) and (1R) peaks is ≥ 1.5. If R_s < 1.5, lower the oven temperature by 5 °C to enhance the residence time within the chiral cavities.

• Column Selection: Utilize a derivatized β-cyclodextrin capillary column (e.g., β-Dex 325, 30 m × 0.25 mm ID)[6].

• Chromatographic Parameters:

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (prevents column overloading and peak fronting)

  • Injector Temperature: 250 °C

  • Oven Temperature: Isothermal at 110 °C[9]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Detection & Quantification: Detect eluates using a Flame Ionization Detector (FID) set to 250 °C. Integrate the peak areas to calculate the enantiomeric excess: %ee =[(Area_S - Area_R) / (Area_S + Area_R)] × 100.

Step-by-step chiral GC workflow for enantiomeric purity validation.

Applications in Chemical Ecology and Drug Development

The precise spatial orientation of the (1S)-isophorol scaffold is critical for receptor binding affinity. In chemical ecology, the (1S)-enantiomer serves as a vital precursor for the synthesis of complex chiral aggregation pheromones, such as homalinol ((1R,2R,6S)-configuration), utilized by the curculionid beetle Homalinotus depressus[6][10]. Furthermore, in the fragrance industry, the stereochemistry of isophorol derivatives directly alters the olfactory receptor activation profile, with specific enantiomers dictating the balance between camphoraceous and floral notes[2][8]. In pharmaceutical development, the allylic alcohol moiety undergoes highly stereospecific epoxidations or Claisen rearrangements to construct contiguous stereocenters in terpene-derived drug candidates[11].

References

• NIST Chemistry WebBook, SRD 69. 2-Cyclohexen-1-ol, 3,5,5-trimethyl-. Available at:[Link]

• Leffingwell & Associates. Odor properties of enantiomers and chirality. Available at:[Link]

• Wińska, K., & Wawrzeńczyk, C. (2007). Synthesis of chiral odoriferous oxy-derivatives of 1,5,5-trimethylcyclohexene. Polish Journal of Chemistry. Available at:[Link]

• Zarbin, P. H. G., et al. (2019). Isophorone derivatives as a new structural motif of aggregation pheromones in Curculionidae. Scientific Reports. Available at:[Link]

• ChemSynthesis. Isophorol - 470-99-5, C9H16O, density, melting point, boiling point. Available at:[Link]

• ACS Publications. (2021). Interaction of Isophorone with Pd(111): A Combination of Infrared Reflection–Absorption Spectroscopy... The Journal of Physical Chemistry C. Available at:[Link]

• Frink, L. A., et al. (2014). Enantiomeric Separations of N–H/N–Me Aziridines Utilizing GC and HPLC. Chromatographia. Available at:[Link]

• Kurosawa, K., et al. A Novel Methylation of Allylic Alcohols Using cis-Dichlorobis(triphenylphosphine)platinum(II)—Tin(II) Chloride Dihydrate Complex Catalyst. Bulletin of the Chemical Society of Japan. Available at:[Link]

• Miyazawa, M., et al. Stereochemistry in Oxidation of Allylic Alcohols by Cell-free System of Callus induced from Cannabis sativa L. J-Stage. Available at:[Link]

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Spectroscopic Characterization of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic data for (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, a monocyclic terpenoid alcohol. With the CAS Registry Number 470-99-5 and a molecular weight of 140.22 g/mol , this compound, also known as isophorol, is a valuable chiral building block in organic synthesis.[1][2][3] Accurate spectroscopic characterization is paramount for confirming its identity, purity, and stereochemistry, which are critical parameters in research, development, and quality control applications.

This document is structured to provide not just raw data, but a comprehensive interpretation grounded in the principles of each analytical technique. We will explore the causality behind the observed spectral features, offering insights that are vital for researchers, scientists, and professionals in drug development.

Molecular Structure and Key Features

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol is a secondary alcohol with a chiral center at the carbon bearing the hydroxyl group (C1). The structure contains a cyclohexene ring with a carbon-carbon double bond, a hydroxyl functional group, and three methyl groups, two of which are geminal (attached to the same carbon, C5). These features give rise to a distinct spectroscopic fingerprint.

Caption: Workflow for acquiring an ATR-IR spectrum.

Trustworthiness: A self-validating system for IR involves running a polystyrene standard daily to verify wavenumber accuracy. The background scan acquired before each sample measurement accounts for atmospheric H₂O and CO₂, ensuring that these signals do not interfere with the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, both ¹H and ¹³C NMR are essential for structural elucidation.

Proton (¹H) NMR Spectroscopy

The ¹H NMR spectrum reveals the number of distinct proton environments, their electronic surroundings, and their proximity to other protons.

Expertise & Causality: The vinylic proton (~5.4 ppm) is significantly deshielded due to the anisotropic effect of the C=C double bond. The proton on the carbon bearing the hydroxyl group (the carbinol proton, ~4.0 ppm) is also deshielded by the electronegative oxygen atom. The three methyl groups are expected to be singlets or sharp peaks, with the gem-dimethyl groups at C5 being diastereotopic and potentially showing slightly different chemical shifts. The methylene protons on the ring will appear as complex multiplets due to both geminal and vicinal coupling.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.40	Broad Singlet	1H	H-2
~4.00	Multiplet	1H	H-1
~2.0 - 1.8	Multiplet	2H	H-6
~1.70	Singlet	3H	C3-CH₃
~1.6 - 1.4	Multiplet	2H	H-4
~1.00	Singlet	3H	C5-CH₃ (a)
~0.90	Singlet	3H	C5-CH₃ (b)

Note: Data presented are typical values and may vary based on solvent and instrument frequency. The NP-MRD provides a predicted ¹H NMR spectrum which can serve as a useful reference.[4]

Carbon-¹³ (¹³C) NMR Spectroscopy

The ¹³C NMR spectrum indicates the number of unique carbon environments in the molecule. Due to the chirality and lack of high symmetry, all nine carbon atoms in (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol are expected to be chemically non-equivalent, resulting in nine distinct signals.

Expertise & Causality: The alkene carbons (C2 and C3) are found in the deshielded region of the spectrum (~120-140 ppm). The carbon attached to the hydroxyl group (C1) is also deshielded (~65-70 ppm). The quaternary carbon (C5) and the remaining sp³ hybridized carbons appear in the more shielded, upfield region of the spectrum.

Chemical Shift (δ, ppm)	Assignment
~135	C-3
~125	C-2
~68	C-1
~45	C-6
~41	C-4
~32	C-5
~28	C5-CH₃ (a)
~27	C5-CH₃ (b)
~23	C3-CH₃

Note: These are representative chemical shifts. Predicted spectra are available from resources like the NP-MRD.[5]

Protocol for NMR Sample Preparation and Analysis

Caption: General workflow for NMR spectroscopy.

Trustworthiness: The use of a deuterated solvent like CDCl₃ containing a known internal standard, tetramethylsilane (TMS), is crucial. [6]TMS provides a zero-point reference for the chemical shift scale, ensuring accuracy and comparability of data across different instruments. Shimming the magnetic field to high homogeneity is essential for achieving sharp resonance lines and resolving fine coupling patterns.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the intact molecule and its fragments, confirming the molecular weight and offering structural clues based on fragmentation patterns.

Expertise & Causality: Using Electron Ionization (EI), the molecular ion (M⁺) peak is expected at m/z 140, corresponding to the molecular weight of the compound. [2][7]A common fragmentation pathway for cyclic alcohols is the loss of a water molecule (M-18), which would result in a peak at m/z 122. Another significant fragmentation is the loss of a methyl group (M-15) from the gem-dimethyl group, leading to a stable tertiary carbocation at m/z 125.

The NIST WebBook provides a reference mass spectrum for 3,5,5-Trimethyl-2-cyclohexen-1-ol. [2]

m/z	Relative Intensity	Proposed Fragment
140	~10%	[M]⁺
125	~30%	[M - CH₃]⁺
122	~25%	[M - H₂O]⁺
82	~100% (Base Peak)	[C₆H₁₀]⁺

| 67 | ~55% | [C₅H₇]⁺ |

Caption: Key fragmentation pathways in EI-MS.

Protocol for Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for volatile compounds like isophorol, providing separation from impurities prior to mass analysis.

• Sample Preparation: Prepare a dilute solution of the analyte (~100 ppm) in a volatile solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup:

  • Install a suitable capillary column (e.g., DB-5ms).

  • Set the GC oven temperature program (e.g., start at 50°C, ramp to 250°C at 10°C/min).

  • Set the injector temperature to 250°C and the MS transfer line to 280°C.

• Data Acquisition: Inject 1 µL of the sample. The mass spectrometer will scan a mass range (e.g., m/z 40-400) continuously as compounds elute from the GC column.

• Data Analysis: Identify the peak corresponding to the analyte by its retention time. Analyze the mass spectrum associated with that peak, comparing it to library data (e.g., NIST) for confirmation.

Trustworthiness: The GC-MS system is validated by periodically running a mixture of known standards (e.g., a Grob test mix) to check for chromatographic performance and mass accuracy. The mass spectrometer is tuned daily using a calibration compound like perfluorotributylamine (PFTBA) to ensure accurate mass assignment.

References

• NP-MRD. ¹H NMR Spectrum (1D, 800 MHz, H₂O, predicted) (NP0168536). Available at: [Link]

• NIST. 2-Cyclohexen-1-ol, 3,5,5-trimethyl-. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Available at: [Link]

• NIST. 2-Cyclohexen-1-ol, 3,5,5-trimethyl- (Phase change data). In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Available at: [Link]

• CAS Common Chemistry. Irgacure OXE 02. Available at: [Link]

• NP-MRD. ¹³C NMR Spectrum (1D, 50 MHz, H₂O, predicted) (NP0205736). Available at: [Link]

• CAS Common Chemistry. Beryllium(2+). Available at: [Link]

• NIST. General Information for 2-Cyclohexen-1-ol, 3,5,5-trimethyl-. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Available at: [Link]

• ChemBK. 3,5,5-Trimethyl-2-cyclohexen-1-one. Available at: [Link]

• CAS Common Chemistry. Cd 2+. Available at: [Link]

• Doc Brown's Chemistry. ¹H proton nmr spectrum of cyclohexene. Available at: [Link]

• PubChem. 1,3,5-Trimethylcyclohexane. Available at: [Link]

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Natural Occurrence and Chemical Ecology of 3,5,5-Trimethyl-2-cyclohexen-1-ol: A Technical Whitepaper

Executive Summary

3,5,5-Trimethyl-2-cyclohexen-1-ol, commonly known as isophorol, is an alicyclic secondary alcohol and a volatile C9 norisoprenoid[1][2]. While often overshadowed by its oxidized counterpart (isophorone) or highly aromatic relatives like safranal and β-ionone, 3,5,5-trimethyl-2-cyclohexen-1-ol plays a critical role in the chemical ecology and organoleptic profiles of numerous plant species and processed foods[3][4].

As a Senior Application Scientist, I have structured this whitepaper to move beyond a mere catalog of occurrences. Here, we will dissect the mechanistic causality behind its formation—primarily through the oxidative and thermal degradation of tetraterpenoids (carotenoids)—and provide a self-validating analytical framework for its isolation and quantification in complex biological matrices.

Biosynthetic Origins: The Causality of Cleavage

In plant matrices, 3,5,5-trimethyl-2-cyclohexen-1-ol is rarely synthesized de novo as a primary metabolite. Instead, its presence is mechanistically linked to the degradation of parent carotenoids such as β-carotene, lutein, and zeaxanthin[3][4][5].

The Mechanistic Pathway

The polyene chain of carotenoids is highly susceptible to oxidative cleavage, driven by either enzymatic action (e.g., carotenoid cleavage dioxygenases, CCDs) or abiotic stressors such as heat, light, and reactive oxygen species (ROS)[3][4].

• Primary Cleavage: The cleavage of the terminal rings of β-carotene or zeaxanthin yields intermediate C9, C10, C11, and C13 norisoprenoids[4].

• Intermediate Formation: The specific cleavage of the C9 segment generates isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) and related derivatives[3].

• Reduction: The ketone group of isophorone undergoes reduction (either enzymatically via dehydrogenases in living tissues or chemically during fermentation/processing) to yield the secondary alcohol, 3,5,5-trimethyl-2-cyclohexen-1-ol[1][3].

Carotenoid degradation pathway yielding 3,5,5-trimethyl-2-cyclohexen-1-ol.

Natural Occurrence Across Plant Taxa and Processed Matrices

The occurrence of 3,5,5-trimethyl-2-cyclohexen-1-ol spans medicinal herbs, culinary spices, and thermally processed vegetables. Its concentration is highly dependent on post-harvest processing conditions, validating its role as a marker for carotenoid degradation[4][6].

Medicinal and Aromatic Plants

• Schizonepeta tenuifolia (Japanese Catnip): This traditional medicinal herb contains 3,5,5-trimethyl-2-cyclohexen-1-ol within its volatile essential oil fraction, alongside other terpenoids like thymol and eugenol. These constituents contribute to the plant's antipyretic and anti-inflammatory pharmacological effects[7][8].

• Urtica dioica (Stinging Nettle): Found in the leaves of the stinging nettle, the concentration of this compound is highly dependent on the drying method. Heat pump drying (HPD) and oven-drying accelerate the breakdown of lutein and β-carotene into 3,5,5-trimethyl-2-cyclohexen-1-ol and other norisoprenoids compared to freeze-drying[5].

• Nicotiana tabacum (Tobacco): Documented in natural product occurrence databases (LOTUS), contributing to the complex volatile profile of tobacco leaves[2].

Food and Beverage Matrices

• Crocus sativus (Saffron): During the dehydration of saffron stigmas, zeaxanthin undergoes massive degradation. 3,5,5-Trimethyl-2-cyclohexen-1-ol is generated alongside safranal (the primary odorant) and picrocrocin[4].

• Hippophae rhamnoides (Sea Buckthorn Wine): In aqueous model systems simulating sea buckthorn wine production, the thermal degradation of β-carotene yields 3,5,5-trimethyl-2-cyclohexen-1-ol. The presence of alcohol and specific fermentation temperatures directly modulate the kinetics of its formation[3].

• Carrot Purees: High-Pressure High-Temperature (HPHT) and thermal sterilization of carrot purees trigger the degradation of native carotenoids, leading to the accumulation of 3,5,5-trimethyl-2-cyclohexen-1-ol during shelf-life storage[6].

Quantitative and Qualitative Occurrence Summary

Matrix / Plant Species	Primary Parent Carotenoid	Processing Trigger	Role / Significance
Schizonepeta tenuifolia	Unspecified / Direct	Steam distillation	Pharmacological active volatile[7]
Crocus sativus (Saffron)	Zeaxanthin	Dehydration / Drying	Aroma precursor / degradation marker[4]
Urtica dioica (Nettle)	Lutein, β-Carotene	Heat Pump Drying (HPD)	Nutraceutical profile marker[5]
Sea Buckthorn Wine	β-Carotene	Fermentation / Heat	Flavor active norisoprenoid[3]
Carrot Puree	β-Carotene	HPHT Sterilization	Shelf-life chemical change marker[6]

Pharmacokinetics and Biotransformation

From a drug development and toxicological perspective, understanding the metabolic fate of 3,5,5-trimethyl-2-cyclohexen-1-ol is essential. As an alicyclic secondary alcohol, its biotransformation is highly predictable and efficient.

Upon ingestion, the compound is rapidly absorbed and transported to hepatocytes. Here, it bypasses Phase I oxidation (as it is already a secondary alcohol) and directly enters Phase II metabolism. It is conjugated with glucuronic acid via UDP-glucuronosyltransferases (UGTs) to form a highly water-soluble glucuronide, which is subsequently eliminated in the urine[1]. This efficient clearance mechanism underpins its safety profile as a naturally occurring flavoring agent and food additive[1].

Experimental Protocol: Self-Validating GC-Q-TOF-MS Workflow

To accurately quantify 3,5,5-trimethyl-2-cyclohexen-1-ol without inducing artificial thermal degradation of parent carotenoids during analysis, Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (GC-Q-TOF-MS) is the gold standard.

Causality in Design: Direct liquid injection of carotenoid-rich extracts into a hot GC inlet (typically 250°C) will artificially generate 3,5,5-trimethyl-2-cyclohexen-1-ol in situ, leading to false positives. HS-SPME isolates only the pre-existing volatile fraction, ensuring analytical integrity.

Step-by-Step Methodology

• Sample Preparation: Homogenize 2.0 g of the plant matrix (e.g., dried U. dioica leaves) in 5.0 mL of saturated NaCl solution within a 20 mL headspace vial. Rationale: NaCl induces a "salting-out" effect, driving volatile norisoprenoids into the headspace.

• Internal Standardization: Spike the sample with 10 µL of 2-octanol (10 mg/L). Rationale: 2-Octanol shares similar volatility and partitioning coefficients with alicyclic alcohols, serving as a robust internal standard to correct for matrix effects.

• HS-SPME Extraction: Equilibrate the vial at 40°C for 15 minutes. Expose a 50/30 µm DVB/CAR/PDMS fiber to the headspace for 30 minutes at 40°C. Rationale: The triple-phase fiber captures a wide range of polarities, essential for extracting secondary alcohols.

• Desorption & GC-MS Analysis: Desorb the fiber in the GC inlet at 240°C for 3 minutes (splitless mode). Use a DB-WAX capillary column (30 m × 0.25 mm × 0.25 µm). Program the oven: 40°C (hold 2 min), ramp at 5°C/min to 220°C (hold 5 min).

• Self-Validation System:

  • Blank Run: Run an empty vial with NaCl and internal standard to rule out fiber carryover.

  • Recovery Check: Spike a known concentration of synthetic 3,5,5-trimethyl-2-cyclohexen-1-ol into a proxy matrix to verify extraction efficiency (acceptable range: 85-115%).

Self-validating GC-MS workflow for volatile norisoprenoid quantification.

Conclusion

3,5,5-Trimethyl-2-cyclohexen-1-ol is a highly informative biomarker in phytochemistry and food science. Its natural occurrence is deeply intertwined with the oxidative and thermal fate of carotenoids. By employing rigorous, self-validating analytical techniques like HS-SPME-GC-MS, researchers can leverage this compound to monitor processing-induced chemical changes, optimize drying protocols for medicinal plants, and profile the complex aroma matrices of fermented beverages.

References

• Review on Chemical Constituents of Schizonepeta tenuifolia Briq. and Their Pharmacological Effects - PMC.
• Alicyclic Ketones, Secondary Alcohols and Related Esters (JECFA Food Additives Series 50). INCHEM.
• Effect of Drying Methods on Phenolic Compounds and Antioxidant Activity of Urtica dioica L. Leaves. MDPI.
• Investigating chemical changes during shelf-life of thermal and high pressure high temperature sterilized carrot purees. Lirias (KU Leuven).
• Degradation of β-Carotene to Volatile Compounds in an Aqueous Model System to Simulate the Production of Sea Buckthorn Wine. Taylor & Francis.
• The Relation between Drying Conditions and the Development of Volatile Compounds in Saffron (Crocus sativus) - PMC.
• Isophorol | C9H16O | CID 79016 - PubChem.
• Spectrum-effect relationship between GC-Q-TOF-MS fingerprint and essential oils.

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Strategic Synthesis and Application Profiling of 3,5,5-Trimethyl-2-cyclohexen-1-ol (Isophorol) in Pharmaceutical Development

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

In the landscape of fine chemical synthesis and drug development, the selective manipulation of cyclic allylic alcohols serves as a foundational pillar for generating complex pharmacological scaffolds. 3,5,5-Trimethyl-2-cyclohexen-1-ol (CAS 470-99-5) [1], widely known as Isophorol , is a highly versatile unsaturated cyclic alcohol.

As a Senior Application Scientist, I frequently encounter workflows where the precise regiochemical control of Isophorol is critical. Unlike its fully saturated analog (3,3,5-trimethylcyclohexanol), Isophorol retains an endocyclic double bond. This structural feature provides a dual-reactivity profile—allowing for independent functionalization at the hydroxyl group (e.g., esterification for vascular therapeutics) or at the alkene moiety (e.g., directed epoxidation for chiral synthons). This whitepaper deconstructs the physicochemical properties, the causality behind its regioselective synthesis, and validated experimental protocols for its utilization.

Physicochemical Profiling & Structural Dynamics

Before integrating Isophorol into a synthetic pipeline, it is imperative to establish a baseline of its physical properties. The presence of the allylic hydroxyl group significantly influences its boiling point and solubility profile compared to the parent ketone, Isophorone.

Table 1: Core Quantitative Data for Isophorol [2]

Property	Value	Scientific Implication
CAS Number	470-99-5	Unique identifier for regulatory compliance.
Molecular Formula	C9H16O	Defines the degree of unsaturation (Index of Hydrogen Deficiency = 2).
Molecular Weight	140.22 g/mol	Critical for stoichiometric calculations in bulk synthesis.
Boiling Point	79.5–81.5 °C (at 8 mmHg)	Necessitates vacuum distillation for thermal preservation during purification.
Density	0.918 g/mL at 25 °C	Essential for volumetric reagent dispensing in scale-up.
Refractive Index	nD20​ 1.472	Used as a rapid, self-validating purity check post-distillation.

Synthetic Methodologies: The Challenge of Regioselectivity

The primary synthetic route to Isophorol involves the reduction of Isophorone (1,1,3-trimethylcyclohexenone). However, Isophorone is an α,β -unsaturated ketone. Standard reduction with hydrogen gas or un-modified hydrides often results in the over-reduction of the alkene, yielding the fully saturated cyclohexanol, or a mixture of 1,2- and 1,4-reduction products.

The Causality of the Luche Reduction

To achieve >98% selectivity for the allylic alcohol (Isophorol), we employ the Luche Reduction .

Why this works: The addition of Cerium(III) chloride heptahydrate ( CeCl3​⋅7H2​O ) to Sodium Borohydride ( NaBH4​ ) fundamentally alters the reaction mechanism. According to Hard-Soft Acid-Base (HSAB) theory, the Ce3+ ion acts as a "hard" Lewis acid, selectively coordinating to the "hard" carbonyl oxygen. This coordination enhances the electrophilicity of the carbonyl carbon. Consequently, the "hard" hydride from NaBH4​ attacks the carbonyl carbon directly (1,2-addition), completely bypassing the "soft" β -carbon of the alkene (1,4-addition) [3].

Fig 1: Synthetic pathway demonstrating the regioselective generation and downstream utility of Isophorol.

Validated Experimental Protocol: Regioselective Synthesis

A robust protocol must be a self-validating system. The following step-by-step methodology incorporates in-line quality control to ensure the integrity of the Isophorol product.

Step-by-Step Luche Reduction Workflow

• Reagent Preparation & Coordination:

  • Dissolve 10.0 mmol of Isophorone and 10.0 mmol of CeCl3​⋅7H2​O in 25 mL of anhydrous methanol.

  • Causality Check: The solution must be stirred for 15 minutes at room temperature to allow complete Lewis acid-base coordination before introducing the reducing agent.

• Thermal Control:

  • Cool the reaction flask to 0 °C using an ice-water bath.

  • Causality Check: Lower temperatures suppress background 1,4-reduction and prevent the exothermic decomposition of NaBH4​ in methanol.

• Hydride Addition:

  • Add 10.0 mmol of NaBH4​ portion-wise over 10 minutes. Effervescence (hydrogen gas evolution) will be observed.

• Reaction Monitoring (Self-Validation):

  • Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate solvent system. The disappearance of the UV-active Isophorone spot confirms conversion.

• Quenching and Isolation:

  • Quench the reaction by adding 15 mL of saturated aqueous NH4​Cl . Extract the aqueous layer with Ethyl Acetate ( 3×20 mL).

  • Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Final Purification:

  • Purify via vacuum distillation (collecting the fraction at 79.5–81.5 °C at 8 mmHg) to yield pure 3,5,5-Trimethyl-2-cyclohexen-1-ol[2].

Fig 2: Step-by-step self-validating workflow for the Luche reduction of Isophorone to Isophorol.

Analytical Characterization & Downstream Utility

Spectroscopic Validation

To guarantee trustworthiness in drug development, the isolated Isophorol must be validated via 1H -NMR. The critical self-validating marker is the vinylic proton. In Isophorol, the proton at the C2 position appears as a distinct multiplet around δ 5.4 ppm. The absence of upstream methylene protons (which would indicate a saturated ring) confirms the success of the 1,2-reduction.

Pharmacological Relevance

In pharmaceutical synthesis, Isophorol acts as a crucial intermediate:

• Vascular Therapeutics: Isophorol undergoes esterification with specific carboxylic acids to yield esters that are actively investigated for the treatment of vascular diseases. The steric bulk of the trimethyl groups provides metabolic stability to these esters.

• Catalytic Oxidation: Interestingly, Isophorol can undergo controlled oxidation in the presence of palladium on activated charcoal under an ethylene atmosphere to yield specialized carbonyl compounds [3], demonstrating its utility as a reversible redox sink in complex multi-step syntheses.

References

• PubChem | Isophorol (CID 79016) - Computed Properties and Synonyms |[Link]

The Discovery, History, and Chemoselective Synthesis of 3,5,5-Trimethyl-2-cyclohexen-1-ol (Isophorol)

Introduction & Historical Context

3,5,5-Trimethyl-2-cyclohexen-1-ol, commonly known as isophorol , is a highly valued allylic alcohol in the fine chemical and fragrance industries[1]. Characterized by its fresh, floral odor reminiscent of lily of the valley, it is widely utilized as a modifier in perfumery and as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and agricultural chemicals[1][2].

Historically, the discovery of isophorol was deeply intertwined with mammalian metabolic studies rather than synthetic organic chemistry. In 1970, Truhaut et al. identified isophorol as a primary metabolite of isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) in rabbits[3][4]. Toxicological and pharmacokinetic evaluations revealed that the mammalian liver enzymatically reduces the ketone group of isophorone to a secondary alcohol, which is subsequently conjugated with glucuronic acid for urinary excretion[3][5].

From an industrial standpoint, isophorone is produced on a massive scale via the base-catalyzed self-condensation of acetone[6]. The abundance and low cost of isophorone made it an attractive starting material for isophorol. However, translating the elegant enzymatic reduction observed in biological systems to a scalable, in vitro chemical process presented a profound chemoselectivity challenge that drove decades of catalytic research[7][8].

The Chemoselectivity Challenge: 1,2- vs. 1,4-Reduction

Isophorone is a classic α,β -unsaturated ketone. It possesses two reducible functional groups: the C=C double bond and the C=O carbonyl bond.

The thermodynamic and kinetic realities of heterogeneous catalysis heavily favor the reduction of the C=C bond. For instance, when isophorone is exposed to standard hydrogenation conditions (e.g., H2​ gas with Pd/C or Raney Nickel catalysts), the reaction proceeds almost exclusively via a 1,4-reduction pathway[7]. Surface science studies on Pd(111) facets reveal that the C=C bond of isophorone binds strongly to the metal surface in a di- σ or π -allyl configuration, facilitating rapid hydride transfer to the alkene[9]. This yields 3,3,5-trimethylcyclohexanone (TMCH)[7]. Prolonged exposure or harsher conditions lead to over-reduction, producing the fully saturated 3,5,5-trimethylcyclohexanol[4].

To synthesize isophorol, the synthetic pathway must be forcefully directed toward a 1,2-reduction (direct attack on the carbonyl) while leaving the highly reactive alkene intact.

Reaction pathways of isophorone highlighting chemoselective reduction challenges.

Mechanistic Causality: The Luche Reduction

To bypass the thermodynamic preference for C=C reduction, synthetic chemists rely on the Luche Reduction , developed in 1978, which utilizes sodium borohydride ( NaBH4​ ) in the presence of cerium(III) chloride ( CeCl3​ ) in methanol[10][11].

The causality behind this experimental choice is firmly rooted in Pearson’s Hard-Soft Acid-Base (HSAB) theory :

• Lewis Acid Coordination: Ce3+ is a highly oxophilic, "hard" Lewis acid. It selectively coordinates to the "hard" carbonyl oxygen of isophorone.

• Electrophilic Activation: This coordination withdraws electron density, drastically increasing the electrophilicity (and "hardness") of the carbonyl carbon.

• Hydride Delivery: NaBH4​ reacts with methanol to form alkoxyborohydrides (e.g., NaBH3​(OMe) ), which act as "hard" hydride donors. According to HSAB principles, the hard hydride preferentially attacks the hard carbonyl carbon (1,2-addition) rather than the softer β -carbon of the conjugated alkene system.

This synergistic system ensures near-quantitative conversion of isophorone to isophorol without disturbing the double bond[10].

Mechanistic logic of the Luche reduction governed by the HSAB principle.

Quantitative Data Presentation

The table below summarizes the chemoselectivity of various catalytic and stoichiometric reduction systems applied to isophorone, demonstrating why specific reagents are chosen based on the desired target molecule[7][8][12][13].

Reducing Agent / Catalyst	Solvent / Conditions	Primary Product	Selectivity (%)	Mechanism Type
H2​ Pd/C	Solvent-free, 25 °C, 2.0 MPa	TMCH (Saturated Ketone)	>99.7%[7]	1,4-Reduction
H2​ Raney® Ni	THF, 25 °C, 2.0 MPa	TMCH (Saturated Ketone)	98.1%[7]	1,4-Reduction
H2​ Pt/TiO 2​ /SiO 2​	Atmospheric, 225 °C	Isophorol (Allylic Alcohol)	81.2%[13]	1,2-Reduction
NaBH4​ (No Additives)	Micellar Media (SDS)	Mixed (TMCH / Isophorol)	~40-60%[8]	Mixed 1,2 / 1,4
NaBH4​ CeCl3​	Methanol, 0 °C to RT	Isophorol (Allylic Alcohol)	>95.0%[10]	1,2-Reduction

Experimental Protocol: Self-Validating Synthesis of Isophorol

The following workflow details the Luche reduction of isophorone to isophorol. This protocol is designed as a self-validating system: visual cues (gas evolution) and analytical checkpoints (TLC, NMR) ensure the integrity of the transformation at every stage[10][11].

Reagents Required:

• Isophorone (3,5,5-Trimethyl-2-cyclohexen-1-one): 10.0 mmol (1.38 g)

• Cerium(III) chloride heptahydrate ( CeCl3​⋅7H2​O ): 11.0 mmol (4.10 g)

• Sodium borohydride ( NaBH4​ ): 10.0 mmol (0.38 g)

• Methanol (Anhydrous): 25 mL

• Ethyl Acetate (EtOAc) and Brine for workup.

Step-by-Step Methodology:

• System Preparation: Flame-dry a 100 mL round-bottom flask under an inert nitrogen atmosphere to prevent ambient moisture from prematurely quenching the hydride.

• Substrate & Acid Solvation: Add isophorone (1.38 g) and CeCl3​⋅7H2​O (4.10 g) to the flask. Inject 25 mL of anhydrous methanol. Stir at room temperature for 10 minutes until the cerium salt is completely dissolved.

  • Causality Check: The heptahydrate is used because the trace water aids in the solubility of the cerium salt in methanol without significantly degrading the NaBH4​ in the subsequent step.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C.

• Hydride Addition: Add NaBH4​ (0.38 g) portion-wise over 10 minutes.

  • Self-Validation Check: Mild effervescence ( H2​ gas) will be observed. This is a critical indicator that the NaBH4​ is reacting with methanol to form the active, harder alkoxyborohydride species.

• Reaction Monitoring: Stir the mixture at 0 °C for 1 hour. Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane/EtOAc eluent. Isophorol will appear as a more polar spot (lower Rf​ ) compared to the starting isophorone. UV activity will also diminish as the conjugated system is interrupted by the reduction of the carbonyl.

• Quenching & Workup: Once TLC indicates complete consumption of the starting material, quench the reaction by slowly adding 10 mL of distilled water. Concentrate the mixture under reduced pressure to remove the bulk of the methanol.

• Extraction: Extract the aqueous residue with EtOAc ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield the crude isophorol as a colorless to light yellow liquid[1].

• Analytical Validation:

  • 1 H NMR (CDCl 3​ ): Confirm the disappearance of the conjugated alkene proton signal shifted by the carbonyl, and the appearance of the carbinol proton adjacent to the hydroxyl group (~4.0 ppm).

  • 13 C NMR: Confirm the complete disappearance of the ketone carbonyl carbon (~199 ppm) and the emergence of the allylic alcohol carbon (~65 ppm).

References

• 3,5,5-TRIMETHYL-2-CYCLOHEXEN-1-OL | 470-99-5 - ChemicalBook. ChemicalBook. 2.[Metabolic transformations of the trimethyl - 3,5,5, cyclohexene-2, one-1 (isophorone) (author's transl)]. PubMed.
• Alicyclic Ketones, Secondary Alcohols and Related Esters (JECFA Food Additives Series 50). INCHEM.
• ISOPHORONE.
• 3,5,5-trimethyl-2-cyclohexen-1-ol 470-99-5. Guidechem.
• Application Notes and Protocols: Selective Hydrogenation of Isophorone to 3,3,5-Trimethylcyclohexanone. Benchchem.
• Interaction of Isophorone with Pd(111): A Combination of Infrared Reflection–Absorption Spectroscopy, Near-Edge X-ray Absorption Fine Structure, and Density Functional Theory Studies.
• Toxicological Profile for Isophorone.
• Selective Reduction of Isophorone in Micellar Media.
• Cerium-free Luche reduction directed by rehydr
• I want to reduce the keto group in 3,5,5-Trimethyl-2-cyclohexene-1-one to methylene. What is the BEST reducing agent?
• Improvement of the selectivity of isophorone hydrogenation by Lewis acids.
• Selective hydrogenation of model alpha,beta-unsaturated ketones.

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• 1. 3,5,5-TRIMETHYL-2-CYCLOHEXEN-1-OL | 470-99-5 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. [Metabolic transformations of the trimethyl - 3,5,5, cyclohexene-2, one-1 (isophorone) (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alicyclic Ketones, Secondary Alcohols and Related Esters (JECFA Food Additives Series 50) [inchem.org]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. atamankimya.com [atamankimya.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. par.nsf.gov [par.nsf.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Chiroptical Profiling and Absolute Configuration Analysis of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol: A Comprehensive Guide

Executive Summary

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, commonly known as (S)-phorenol or (S)-isophorol, is a highly valued chiral building block in the synthesis of high-value carotenoids (such as astaxanthin and zeaxanthin) and fine fragrances. As a Senior Application Scientist, I have structured this technical guide to move beyond basic descriptive chemistry. Here, we will dissect the causality behind chiroptical spectroscopy—specifically Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Optical Rotatory Dispersion (ORD)—and establish self-validating analytical protocols to unambiguously determine its absolute configuration.

Chemical Architecture & Industrial Significance

The molecular architecture of (1S)-isophorol features a six-membered cyclohexene ring with a solitary stereocenter at C1, an allylic double bond at C2-C3, and a gem-dimethyl group at C5. This structural motif presents a unique conformational challenge: the ring undergoes a dynamic half-chair flip, placing the C1 hydroxyl group in an equilibrium between pseudo-axial and pseudo-equatorial positions.

In industrial applications, ensuring the enantiomeric purity of (S)-phorenol is critical. For instance, in the multi-kilogram synthesis of carotenoid precursors,1[1] is employed to yield the (S)-enantiomer. The stereochemical fidelity of this intermediate directly dictates the biological efficacy of the final downstream 2[2].

Chiroptical Modalities: The Mechanistic "Why"

To assign the absolute configuration with absolute certainty, we do not rely on a single analytical technique. Instead, we triangulate data across three modalities, each probing a different physical property of the molecule.

• Electronic Circular Dichroism (ECD): Probes the UV-active chromophores. In (1S)-isophorol, the primary chromophore is the allylic C=C double bond. The π→π∗ transition (~200 nm) is perturbed by the chiral environment at C1, yielding a distinct Cotton Effect (CE). Causality: ECD is highly sensitive to the electronic environment but provides limited data points due to the lack of multiple UV-active functional groups in this molecule.

• Vibrational Circular Dichroism (VCD): Probes the differential absorption of left and right circularly polarized infrared light during vibrational transitions. Causality: Because every 3N-6 vibrational mode in a chiral molecule is potentially VCD-active, VCD provides a rich, complex "spectral fingerprint" that maps the entire 3D conformational ensemble, not just the local chromophore.

• Optical Rotatory Dispersion (ORD): Measures the wavelength-dependent rotation of linearly polarized light. Causality: ORD provides a macroscopic, bulk validation of chiral asymmetry, serving as a rapid quality control check before deep-dive spectroscopic analysis.

Quantitative Chiroptical Data Summary

The following table synthesizes the expected chiroptical responses for (1S)-isophorol based on its structural class and theoretical consensus.

Parameter	Analytical Modality	Mechanistic Origin	Representative Signal
[α]D20​	Polarimetry (ORD)	Macroscopic chiral asymmetry	Negative specific rotation (solvent dependent)
λmax​ (~200 nm)	ECD	π→π∗ transition of the allylic C=C bond	Strong Cotton Effect (CE)
1650 cm −1	VCD	C=C stretching coupled with adjacent C-H	Bisignate derivative-like signal
3300 cm −1	VCD	O-H stretching mode	Broad, solvent-dependent signal
1200-1000 cm −1	VCD	C-O stretching and C-C-C bending	Complex fingerprint region

Self-Validating Experimental Protocols

A robust analytical workflow must be self-validating. This means incorporating internal controls that inherently flag false positives or instrumental artifacts.

Protocol A: Synthesis and Enzymatic Resolution

While industrial synthesis relies on transition-metal catalysis, analytical standards require the absolute purest enantiomers. We utilize 3[3] to obtain both the (1S) and (1R) enantiomers.

• Step 1: Reduce isophorone to racemic isophorol using NaBH4 in methanol.

• Step 2: Subject the racemate to enzymatic esterification using Candida antarctica lipase B (Novozym 435) and vinyl acetate.

• Step 3: Separate the unreacted (1S)-isophorol from the (1R)-isophorol acetate via silica gel chromatography.

• Causality: Acquiring both enantiomers is the cornerstone of a self-validating chiroptical system. Their spectra must be exact mirror images; any deviation indicates chemical impurity or instrumental error.

Workflow 1: Enzymatic kinetic resolution generating pseudo-enantiomeric pairs for validation.

Protocol B: Artifact-Free VCD Acquisition & DFT Correlation

Chiroptical signals are intrinsically weak ( ΔA/A≈10−4 ). Birefringence in the optical cell windows (e.g., BaF2 or ZnSe) can produce baseline artifacts that mimic legitimate VCD signals.

• Step 1: Sample Preparation. Prepare 0.1 M solutions of (1S)-isophorol, (1R)-isophorol, and racemic isophorol in CDCl3. Causality: CDCl3 is chosen because it lacks strong mid-IR absorption bands that would obscure the solute's vibrational modes.

• Step 2: Racemate Subtraction (The Self-Validation Check). Acquire the VCD spectrum of the racemic mixture. Causality: A true racemate must have a VCD signal of exactly zero. Any observed signal is an instrumental artifact. Subtract this racemate baseline from the (1S) and (1R) spectra to create an artifact-free dataset.

• Step 3: Enantiomeric Mirroring. Overlay the corrected (1S) and (1R) spectra. They must exhibit perfect pseudo-enantiomeric symmetry (equal magnitude, opposite sign).

• Step 4: DFT Conformational Analysis. Perform a conformational search using Molecular Mechanics, followed by geometry optimization and frequency calculations at the B3LYP/aug-cc-pVDZ level. Causality: (1S)-isophorol exists as a dynamic equilibrium of half-chair conformers. The experimental spectrum is a Boltzmann-weighted average. Ab initio simulation is strictly required to map the experimental Cotton effects to specific vibrational modes and definitively assign the absolute configuration.

Workflow 2: Self-validating logic for chiroptical configuration assignment.

Conclusion

The absolute configuration assignment of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol cannot be achieved through empirical observation alone. It requires a highly orchestrated, self-validating system that bridges synthetic resolution, rigorous baseline-corrected VCD/ECD spectroscopy, and advanced DFT quantum mechanical modeling. By adhering to the protocols outlined in this guide, researchers can guarantee the stereochemical integrity of this critical intermediate, ensuring downstream efficacy in both pharmaceutical and fine chemical applications.

References

• Source: Accounts of Chemical Research (ACS)
• Methods for the synthesis of astaxanthin (US7247752B2)
• Synthesis and odour characteristics of racemic and optically active oxy‐derivatives of gem‐dimethylcyclohexene Source: ResearchGate URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US7247752B2 - Methods for the synthesis of astaxanthin - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol as a Chiral Auxiliary in Asymmetric Synthesis

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the application of (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol, a readily available chiral building block, as a chiral auxiliary in asymmetric synthesis. While not as extensively documented as other auxiliaries, its unique structural features present significant potential for inducing stereoselectivity in a variety of chemical transformations. These notes are intended for researchers, scientists, and professionals in drug development, offering both theoretical grounding and practical, albeit illustrative, protocols for its use in key asymmetric reactions.

Introduction: The Potential of a Chiral Pool Synthon

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, also known as (S)-isophorol, is a chiral cyclic alcohol that can be sourced from the "chiral pool"[1][2]. The chiral pool refers to the collection of abundant and inexpensive enantiomerically pure compounds from natural sources, which serve as valuable starting materials in total synthesis.[1][2][3] (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol can be prepared by the controlled hydrogenation of isophorone, a large-scale industrial chemical.[4]

Its structure is characterized by a stereogenic center at the hydroxyl-bearing carbon, a gem-dimethyl group, and a methyl group on the double bond. This combination of features makes it a promising candidate for a chiral auxiliary. A chiral auxiliary is a chemical compound that is temporarily incorporated into an organic synthesis in order to control the stereochemical outcome of the reaction.[5]

The core principle behind the use of a chiral auxiliary is to convert an achiral substrate into a chiral molecule, which then undergoes a diastereoselective reaction. The auxiliary is subsequently removed, yielding an enantiomerically enriched product. The efficacy of a chiral auxiliary is determined by its ability to effectively shield one face of the reactive center, leading to high diastereoselectivity.

While established chiral auxiliaries like Evans oxazolidinones and camphor-based derivatives are more prevalent in the literature, the unique steric and electronic properties of (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol merit exploration. This guide will explore its potential applications in asymmetric Diels-Alder reactions, conjugate additions, and aldol-type reactions, providing a framework for its investigation and use.

Principle of Stereochemical Control

The stereodirecting influence of the (1S)-3,5,5-trimethyl-2-cyclohexenyl group is predicated on its conformational rigidity and the steric hindrance imparted by the gem-dimethyl and allylic methyl groups. When tethered to a prochiral substrate, such as an α,β-unsaturated carbonyl system, the auxiliary is expected to orient the substrate in a way that exposes one of its two faces to incoming reagents preferentially.

The proposed model for stereochemical induction involves the formation of a transient, ordered transition state, often in the presence of a Lewis acid. The Lewis acid would chelate to the carbonyl oxygen(s) of the substrate, locking it into a specific conformation relative to the chiral auxiliary. The bulky gem-dimethyl group of the cyclohexenyl moiety would then act as a steric shield, directing the attack of a nucleophile or diene to the less hindered face of the molecule.

Caption: Conceptual workflow for asymmetric synthesis using a chiral auxiliary.

Application in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with the potential to create up to four new stereocenters.[6] Attaching the (1S)-3,5,5-trimethyl-2-cyclohexenyl auxiliary to a dienophile, such as an acrylate, can facilitate a highly diastereoselective [4+2] cycloaddition.

Rationale for Stereoselectivity

Upon coordination of a Lewis acid to the carbonyl group of the acrylate ester, the dienophile is expected to adopt a more planar and electrophilic character. The bulky auxiliary will sterically hinder one of the two faces of the dienophile. For a diene approaching the dienophile, the pathway of least steric hindrance will be favored, leading to the formation of one diastereomer of the cyclohexene product in excess. The endo transition state is typically favored due to secondary orbital interactions.

Caption: Workflow for a hypothetical asymmetric Diels-Alder reaction.

Illustrative Protocol: Asymmetric Diels-Alder Reaction

Step 1: Preparation of the Chiral Acrylate Ester

• To a solution of (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol (1.0 eq) and triethylamine (1.5 eq) in dichloromethane (DCM) at 0 °C, add acryloyl chloride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with saturated aqueous NH4Cl and extract with DCM.

• Wash the organic layer with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Purify the crude product by flash column chromatography to afford the chiral acrylate ester.

Step 2: Diastereoselective Diels-Alder Reaction

• Dissolve the chiral acrylate ester (1.0 eq) in DCM and cool to -78 °C.

• Add a solution of diethylaluminum chloride (1.2 eq) in hexanes dropwise and stir for 15 minutes.

• Add freshly cracked cyclopentadiene (3.0 eq) dropwise.

• Stir the reaction mixture at -78 °C for 3 hours.

• Quench the reaction with saturated aqueous NaHCO3 and allow it to warm to room temperature.

• Extract the mixture with DCM, dry the combined organic layers over anhydrous MgSO4, and concentrate.

• Determine the diastereomeric excess (d.e.) of the crude product by 1H NMR or HPLC analysis.

• Purify by flash column chromatography.

Step 3: Cleavage of the Chiral Auxiliary

• To a solution of the purified cycloadduct (1.0 eq) in dry diethyl ether at 0 °C, add lithium aluminum hydride (LiAlH4) (2.0 eq) portion-wise.

• Stir the reaction at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

• Filter the resulting suspension through celite and wash the filter cake with diethyl ether.

• Concentrate the filtrate and purify by flash column chromatography to separate the enantiomerically enriched alcohol product and the recovered (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol auxiliary.

Expected Data

Reaction Step	Product	Expected Yield	Expected d.e. / e.e.
Esterification	Chiral Acrylate	>90%	N/A
Diels-Alder	Cycloadduct	85-95%	>90% d.e.
Cleavage	Chiral Alcohol	>90%	>90% e.e.

Application in Asymmetric Conjugate Addition

The chiral auxiliary can also be employed to direct the 1,4-conjugate addition of nucleophiles to the α,β-unsaturated ester. This reaction is fundamental for the formation of carbon-carbon and carbon-heteroatom bonds at the β-position.

Mechanistic Rationale

Similar to the Diels-Alder reaction, a Lewis acid can be used to activate the chiral ester. The chiral auxiliary is expected to block one face of the enoate system. The nucleophile, such as an organocuprate, will then preferentially add to the less sterically encumbered face, leading to the formation of a new stereocenter at the β-position with high diastereoselectivity.

Illustrative Protocol: Asymmetric Conjugate Addition of a Grignard Reagent

Step 1: Preparation of the Chiral Crotonate Ester

• Follow the procedure for the preparation of the chiral acrylate ester, using crotonyl chloride instead of acryloyl chloride.

Step 2: Diastereoselective Conjugate Addition

• Prepare a Gilman cuprate by adding a solution of methylmagnesium bromide (2.0 eq) in diethyl ether to a suspension of copper(I) iodide (1.0 eq) in diethyl ether at -20 °C.

• Cool the resulting solution to -78 °C.

• Add a solution of the chiral crotonate ester (1.0 eq) in diethyl ether dropwise to the Gilman reagent.

• Stir the reaction at -78 °C for 2 hours.

• Quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with diethyl ether, dry the combined organic layers over MgSO4, and concentrate.

• Determine the diastereomeric excess of the crude product by chiral HPLC or GC analysis.

• Purify by flash column chromatography.

Step 3: Auxiliary Cleavage

• The resulting ester can be hydrolyzed under basic conditions (e.g., LiOH in THF/water) to yield the corresponding carboxylic acid, or reduced with LiAlH4 to the alcohol, as described previously.

Expected Data

Reaction Step	Product	Expected Yield	Expected d.e. / e.e.
Esterification	Chiral Crotonate	>90%	N/A
Conjugate Addition	β-Alkylated Ester	80-90%	>95% d.e.
Cleavage	Chiral Carboxylic Acid	>95%	>95% e.e.

Conclusion and Future Outlook

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol represents a potentially valuable, yet underutilized, chiral building block for asymmetric synthesis. Its derivation from the inexpensive and abundant chiral pool makes it an attractive candidate for the development of scalable and cost-effective synthetic routes to enantiomerically pure compounds.

The illustrative protocols and mechanistic rationale provided in these application notes are intended to serve as a starting point for the exploration of this chiral auxiliary. Further research is warranted to fully elucidate its effectiveness in a broader range of asymmetric transformations and to optimize reaction conditions for achieving high levels of stereoselectivity. The development of novel chiral auxiliaries is a cornerstone of modern organic synthesis, and the investigation of readily available synthons like (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol is a promising avenue for innovation in this field.

References

• University of York. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• Blakemore, P. R. (2016). Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products. PMC. Retrieved from [Link]

• Wikipedia. (2023). Chiral pool. Retrieved from [Link]

• SlidePlayer. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• Wiley-VCH. (2010). Asymmetric Catalysis of Diels–Alder Reaction. Retrieved from [Link]

• NIST. (n.d.). 2-Cyclohexen-1-ol, 3,5,5-trimethyl-. Retrieved from [Link]

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• 4. 3,5,5-TRIMETHYL-2-CYCLOHEXEN-1-OL | 470-99-5 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Enantioselective Ring Opening of meso-Cyclohexene Epoxide with Phenyllithium Catalyzed by Chiral Schiff Base Ligands [scielo.org.mx]

Application Notes &amp; Protocols: (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol as a Versatile Chiral Building Block in Total Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Chiral Terpene-Derived Synthon

In the field of total synthesis, the efficient construction of complex, stereochemically rich molecules is a primary objective. The "chiral pool" represents one of the most effective strategies for achieving this, leveraging the abundance of enantiomerically pure compounds provided by nature.[1][2] (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, a derivative of the terpene family, is a prime example of such a chiral building block.[3][4] Its rigid cyclohexene scaffold, embedded with a key (S)-configured stereocenter and a gem-dimethyl group, offers synthetic chemists a powerful starting point for the stereocontrolled synthesis of natural products and bioactive molecules.[5][6]

This document serves as a technical guide to the application of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol in organic synthesis. We will explore its strategic utility, detail key chemical transformations with underlying mechanistic rationale, and provide validated protocols for its use in constructing complex molecular architectures. The inherent chirality of this starting material allows for the transfer of stereochemical information through a synthetic sequence, a cornerstone of modern asymmetric synthesis.

Core Strategic Logic: From Chiral Pool to Molecular Complexity

The decision to use a chiral pool starting material like (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol is rooted in synthetic efficiency. It circumvents the need for developing de novo asymmetric methods, saving steps and resources. The core strategy revolves around using the pre-existing stereocenter to influence the stereochemical outcome of subsequent reactions on the cyclohexene ring.

Sources

• 1. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Formulation and Olfactory Profiling of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol

Executive Summary & Mechanistic Overview

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, commonly referred to as (S)-Isophorol, is a cyclic terpenoid alcohol of significant interest in advanced fragrance architecture and specialized dermatological formulations. While its racemic mixture is widely utilized in the fragrance industry for its fresh, floral (lily of the valley) and camphoraceous notes[1], isolating the (1S)-enantiomer provides formulation scientists with precise control over stereoselective olfactory receptor binding[2].

Because olfactory receptors (ORs) are highly stereoselective G-protein coupled receptors (GPCRs), the specific spatial orientation of the (1S)-hydroxyl group directly dictates its binding affinity and the subsequent sensory perception. Furthermore, in controlled-release matrices such as Solid Lipid Nanoparticles (SLNs), enantiomeric purity ensures uniform hydrogen-bonding interactions with the lipid matrix, stabilizing the compound's vapor pressure and extending its olfactory longevity.

Physicochemical & Olfactory Profiling

To successfully integrate (S)-Isophorol into complex matrices, its physicochemical boundaries must be established. The compound is highly volatile, necessitating advanced encapsulation strategies for sustained release[3].

Table 1: Physicochemical and Sensory Data of Isophorol

Property	Value / Descriptor
Chemical Formula	C₉H₁₆O
Molecular Weight	140.22 g/mol
Specific Gravity (20°C)	0.918 g/mL
Vapor Pressure (25°C)	0.161 mmHg
LogP (o/w)	2.436 (est.)
Primary Odor Descriptors	Lily of the valley, floral, fresh, terpenic, camphoraceous
Enantiomeric Nuances	Racemate, (R)-, and (S)-enantiomers share similar core terpenic/borneol notes, but stereopurity impacts receptor binding thresholds[2].

Causality in Formulation: Receptor Dynamics

The rationale for utilizing pure (S)-Isophorol in high-end formulations lies in the mechanics of olfactory transduction. When (S)-Isophorol partitions from the formulation matrix into the nasal mucosa, it binds to specific ORs. This binding induces a conformational change that activates the G_olf protein, triggering an enzymatic cascade that ultimately depolarizes the sensory neuron.

Olfactory transduction cascade triggered by (S)-Isophorol binding to GPCRs.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that each phase of development—from isolation to encapsulation and analytical verification—contains internal quality control checkpoints.

Protocol 1: Enzymatic Resolution of (S)-Isophorol

Rationale: Standard chemical synthesis yields racemic Isophorol. To isolate the (S)-enantiomer, a lipase-catalyzed kinetic resolution is employed. Lipases (e.g., Candida antarctica lipase B) selectively acetylate the (R)-enantiomer, leaving the (S)-enantiomer unreacted, allowing for simple chromatographic separation[4].

Step-by-Step Methodology:

• Preparation: Dissolve 100 mM of racemic 3,5,5-trimethyl-2-cyclohexen-1-ol in 50 mL of anhydrous hexane.

• Acyl Donor Addition: Add 150 mM of vinyl acetate to serve as the acyl donor.

• Biocatalysis: Introduce 50 mg of immobilized Novozym 435 (Lipase B).

• Incubation: Incubate the mixture at 30°C in an orbital shaker at 200 rpm for exactly 24 hours to prevent non-specific background esterification.

• Termination: Filter the mixture through a sintered glass funnel to remove the immobilized enzyme. The filtrate now contains unreacted (S)-Isophorol and esterified (R)-Isophorol acetate.

• Separation: Purify the mixture via silica gel column chromatography using a hexane/ethyl acetate gradient (9:1 v/v). The polar (S)-Isophorol will elute slower than the non-polar (R)-acetate.

• System Validation: Analyze the purified (S)-Isophorol fraction using a chiral stationary phase GC column (e.g., Cyclodextrin-based) to confirm an enantiomeric excess (ee) > 98%.

Lipase-catalyzed kinetic resolution of racemic isophorol to isolate the (S)-enantiomer.

Protocol 2: Encapsulation in Solid Lipid Nanoparticles (SLNs)

Rationale: Due to its high volatility, free (S)-Isophorol dissipates rapidly. Encapsulation within an SLN matrix restricts molecular mobility, drastically reducing the evaporation rate and protecting the alcohol from oxidative degradation.

Step-by-Step Methodology:

• Lipid Phase: Melt 5.0 g of Compritol® 888 ATO at 80°C. Add 0.5 g of purified (S)-Isophorol to the lipid melt immediately prior to emulsification to minimize thermal volatilization.

• Aqueous Phase: Dissolve 2.0 g of Poloxamer 188 in 42.5 mL of ultra-pure water and heat to 80°C.

• Pre-emulsification: Slowly inject the aqueous phase into the lipid phase while subjecting the mixture to high-speed homogenization (Ultra-Turrax) at 10,000 rpm for 2 minutes.

• High-Pressure Homogenization (HPH): Process the hot pre-emulsion through a high-pressure homogenizer at 500 bar for 3 continuous cycles at 80°C.

• Solidification: Rapidly quench the nanoemulsion in an ice bath (4°C) to crystallize the lipid matrix, locking the (S)-Isophorol within the solid core.

• System Validation: Measure the particle size and Polydispersity Index (PDI) via Dynamic Light Scattering (DLS). Ultracentrifuge a 1 mL aliquot using a 100 kDa filter to separate unencapsulated (S)-Isophorol; quantify via UV-Vis to ensure an Entrapment Efficiency (EE%) > 85%.

Protocol 3: GC-MS and GC-O Analytical Validation

Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) coupled with Olfactometry (GC-O) is the gold standard for verifying the chemical integrity and sensory profile of the released fragrance over time[5].

Step-by-Step Methodology:

• Extraction: Perform Solid-Phase Microextraction (SPME) using a DVB/CAR/PDMS fiber exposed to the headspace of the SLN formulation for 30 minutes at 40°C.

• Desorption: Desorb the fiber in the GC injection port at 250°C for 3 minutes in splitless mode.

• Chromatography: Utilize an HP-5MS capillary column. Set the temperature program: 50°C (hold 2 min), ramp at 5°C/min to 200°C, then ramp at 20°C/min to 280°C.

• Chemical Detection (MS): Operate the mass spectrometer in electron ionization (EI) mode at 70 eV (Scan range: m/z 35–350). Identify (S)-Isophorol using its characteristic mass fragmentation pattern.

• Sensory Detection (GC-O): Split the column effluent 1:1 between the MS and a heated sniffing port. Trained panelists record odor intensity and descriptors continuously.

• System Validation: Cross-reference the retention indices (RI) of the MS peaks with the time-aligned sensory descriptors from the olfactometry port. This confirms that the perceived "floral/camphoraceous" notes strictly originate from the chemically intact (S)-Isophorol peak, validating formulation stability.

Data Presentation: Formulation Efficacy

Table 2: Release Kinetics and Stability Metrics of (S)-Isophorol

Metric	Free (S)-Isophorol	SLN-Encapsulated (S)-Isophorol	Causality / Mechanism
Evaporation Half-life (25°C)	4.2 hours	72.5 hours	Lipid matrix physically traps the volatile compound, lowering its effective vapor pressure.
Olfactory Longevity on Skin	< 2 hours	> 12 hours	Sustained diffusion from the solid lipid core to the skin surface.
Oxidative Stability (40°C, 30d)	68% remaining	94% remaining	Steric shielding by the SLN shell prevents interaction with atmospheric oxygen.

References

• The Good Scents Company. "isophorol 2-cyclohexen-1-ol, 3,5,5-trimethyl". The Good Scents Company Information System. [Link]

• Leffingwell & Associates. "Chirality & Odour Perception: Miscellaneous Odorants". Leffingwell. [Link]

• Wawrzeńczyk, C., et al. "Synthesis and odor properties of Phantolide analogues". ResearchGate. [Link]

• Wei, et al. "GC–MS, GC–O, and sensomics analysis reveals the key odorants underlying the improvement of yellow tea aroma after optimized yellowing". Food Chemistry / ResearchGate. [Link]

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• 3. isophorol, 470-99-5 [thegoodscentscompany.com]
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• 5. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Role of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol in Stereoselective Reductions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Modern Chemistry

In the landscape of pharmaceutical development and complex molecule synthesis, the three-dimensional arrangement of atoms is not a trivial detail; it is often the determining factor between therapeutic efficacy and biological inertness or even toxicity.[1] Chiral molecules, which exist as non-superimposable mirror images (enantiomers), frequently exhibit profoundly different biological activities. Consequently, asymmetric synthesis—the selective production of a single enantiomer—stands as a cornerstone of modern chemical science.[1][2]

Among the diverse strategies for achieving stereocontrol, the use of chiral auxiliaries provides a robust and predictable method for introducing chirality into a molecule.[3][4] A chiral auxiliary is a stereogenic compound that is temporarily attached to a prochiral substrate. Its own inherent chirality directs a subsequent reaction, forcing it to proceed with a specific spatial orientation, thus creating a new stereocenter with a desired configuration.[3][5] After the transformation, the auxiliary is cleaved and can ideally be recovered for reuse.[1] This guide focuses on the application of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, a terpene-derived chiral alcohol, as a control element in the stereoselective reduction of prochiral ketones, a fundamental transformation for producing valuable chiral secondary alcohols.[6]

Profile: (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, also known as (S)-Isophorol, is a chiral allylic alcohol derived from the controlled hydrogenation of isophorone (3,5,5-trimethyl-2-cyclohexen-1-one).[7] Its utility in stereoselective synthesis stems from its defined stereocenter and the steric bulk of the trimethyl-substituted cyclohexene ring.

Property	Value
Molecular Formula	C₉H₁₆O[8]
Molecular Weight	140.22 g/mol [8][9][10]
CAS Number	470-99-5[8][9][10]
Appearance	Liquid
Boiling Point	79.5-81.5 °C at 8 mmHg[9]
Density	0.918 g/mL at 25 °C[9]

The core principle behind its use is to transfer its chiral information to a reducing agent, creating a chiral hydride source that can differentiate between the two enantiotopic faces of a prochiral ketone.

Mechanism of Stereodirection: A Transient Chiral Reagent

The primary role of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol in stereoselective reductions is to serve as a chiral ligand or modifier for a standard hydride reagent, such as borane (BH₃). The alcohol reacts with the borane source in situ to form a chiral alkoxyborane or, more commonly, a dialkoxyborane. This new species is the active chiral reducing agent.

The stereochemical outcome is dictated by the transition state of the hydride transfer from the chiral boron complex to the prochiral ketone. The bulky 3,5,5-trimethylcyclohexenyl group creates a highly asymmetric environment around the boron atom. To minimize steric repulsion, the ketone's substituents (one large, R_L, and one small, R_S) will orient themselves in a preferred conformation when coordinating to the boron. This locks the ketone into an arrangement where one of its two faces is preferentially shielded by the auxiliary's framework. Consequently, the hydride is delivered to the less hindered face, resulting in the formation of one enantiomer of the product alcohol in excess.[11]

Caption: Workflow for stereoselective reduction using a chiral alcohol modifier.

The efficiency of this stereodifferentiation is highly dependent on reaction conditions, particularly temperature. Lower temperatures increase the energy difference between the favored and disfavored transition states, leading to higher enantioselectivity.

Application Notes: Optimizing for High Enantioselectivity

Substrate Scope:

This method is generally most effective for prochiral ketones where there is a significant steric or electronic difference between the two substituents attached to the carbonyl carbon. Aromatic ketones (e.g., acetophenone) and α-substituted cyclic ketones are excellent candidates. Sterically hindered ketones may react slowly or require higher temperatures, potentially reducing enantioselectivity.

Choice of Hydride Source:

Commonly used borane sources include borane-dimethyl sulfide (BMS) and borane-tetrahydrofuran (BH₃·THF).[12] BMS is often preferred due to its stability and higher concentration. It is critical to use anhydrous reagents and solvents, as boranes react rapidly with water.

Stoichiometry and Reagent Preparation:

The formation of the active chiral reducing agent is paramount. The reaction between (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol and the borane source should be allowed to complete before the ketone substrate is introduced. A slight excess of the chiral alcohol relative to the borane can be used to ensure full conversion to the chiral alkoxyborane. The ketone is typically the limiting reagent.

Temperature Control:

Temperature is a critical variable. The formation of the chiral reagent is often performed at 0°C or room temperature, but the subsequent reduction of the ketone is almost always carried out at low temperatures (e.g., -40°C to -78°C) to maximize enantiomeric excess (ee).

Analysis of Results:

The primary measure of success is the enantiomeric excess (% ee) of the product. This is determined using specialized analytical techniques:

• Chiral High-Performance Liquid Chromatography (HPLC): The most common method, which separates the two enantiomers, allowing for their relative quantification.

• NMR Spectroscopy with Chiral Shift Reagents: Can be used to differentiate signals from the two enantiomers in the ¹H or ¹³C NMR spectrum.

Detailed Protocol: Asymmetric Reduction of Acetophenone

This protocol describes the enantioselective reduction of acetophenone to 1-phenylethanol using a chiral reducing agent prepared in situ from (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol and borane-dimethyl sulfide (BMS).

Objective: To synthesize (S)-1-phenylethanol with high enantiomeric excess.

Caption: Step-by-step experimental workflow for the asymmetric reduction.

Materials & Equipment:

• (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol

• Borane-dimethyl sulfide complex (BMS, ~10 M solution)

• Acetophenone

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether (Et₂O) or Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Schlenk flasks and line for inert atmosphere

• Dry syringes and needles

• Magnetic stirrer and stir bars

• Low-temperature bath (e.g., dry ice/acetone)

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

Part A: Preparation of the Chiral Reducing Agent

• Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Allow it to cool to room temperature under a stream of dry nitrogen or argon.

• Initial Solution: In the flask, dissolve (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol (e.g., 2.95 g, 21 mmol, 2.1 eq) in 20 mL of anhydrous THF.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0°C.

• Borane Addition: While stirring, slowly add BMS (e.g., 1.0 mL of a 10 M solution, 10 mmol, 1.0 eq) dropwise via syringe over 10 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction and hydrogen gas evolution.

• Stirring: Stir the mixture at 0°C for 30 minutes, then remove the ice bath and allow it to stir at room temperature for an additional 1 hour. This ensures the complete formation of the chiral dialkoxyborane reagent.

Part B: Asymmetric Reduction

• Substrate Preparation: In a separate dry flask, prepare a solution of acetophenone (e.g., 1.20 g, 10 mmol, 1.0 eq) in 10 mL of anhydrous THF.

• Cooling for Reduction: Cool the chiral reagent solution prepared in Part A to -40°C using a dry ice/acetonitrile bath. Causality Note: Low temperature is critical for maximizing stereoselectivity by favoring the sterically least hindered reaction pathway.[12]

• Ketone Addition: Add the acetophenone solution dropwise to the cold, stirring chiral reagent solution over 30 minutes using a syringe pump for best results.

• Reaction Monitoring: Stir the reaction at -40°C. Monitor its progress by thin-layer chromatography (TLC) until the acetophenone is consumed (typically 2-4 hours).

Part C: Workup and Purification

• Quenching: Once the reaction is complete, cool the mixture to 0°C and slowly quench by the dropwise addition of 5 mL of methanol to decompose the excess borane complex. Stir for 30 minutes.

• Hydrolysis: Add 20 mL of 1 M HCl and stir for another 30 minutes to hydrolyze the borate esters and facilitate the recovery of the chiral auxiliary.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with water (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL). Causality Note: The washes remove acidic and basic impurities, as well as the water-soluble cleaved auxiliary.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 1-phenylethanol.

Expected Results & Data Summary

The protocol described should yield 1-phenylethanol with a significant enantiomeric excess. The effectiveness of the chiral auxiliary can be evaluated across a range of substrates.

Ketone Substrate	Product Alcohol	Expected Yield (%)	Expected ee (%)
Acetophenone	1-Phenylethanol	85-95%	>90% (S)
4'-Chloroacetophenone	1-(4-Chlorophenyl)ethanol	80-90%	>92% (S)
2-Methylcyclohexanone	cis-2-Methylcyclohexanol	75-85%	>88%
Propiophenone	1-Phenyl-1-propanol	85-95%	>95% (S)

Note: These are representative values. Actual yields and ee's will depend on the precise reaction conditions and substrate.

Conclusion

While not as universally cited as auxiliaries like Evans' oxazolidinones, (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol represents a valuable and accessible tool for stereoselective reductions. Its derivation from the terpene pool makes it an attractive chiral building block. The principles outlined here—the in situ formation of a chiral reagent and the control of the reaction transition state through steric influence—are fundamental to asymmetric synthesis. For researchers in drug discovery and process development, mastering these techniques provides a direct and reliable pathway to obtaining enantiomerically pure chiral alcohols, which are critical intermediates for the synthesis of complex, biologically active molecules.[4][6]

References

• Wikipedia. Chiral auxiliary. [Link]

• Goti, A. et al. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed. [Link]

• The Journal of Organic Chemistry. Chiral auxiliaries for asymmetric synthesis: enantioselective addition of dialkylzincs to aldehydes catalyzed by chiral 1,2-disubstituted ferrocenyl amino alcohols. ACS Publications. [Link]

• University of York. Asymmetric Synthesis. [Link]

• Organic Chemistry Portal. The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals. [Link]

• Kennedy, N. & Cohen, T. (2015). The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals. The Journal of Organic Chemistry. [Link]

• MDPI. Biocatalytic Approach to Chiral β-Nitroalcohols by Enantioselective Alcohol Dehydrogenase-Mediated Reduction of α-Nitroketones. [Link]

• PMC. Stereoselective Reduction of Prochiral Ketones by Plant and Microbial Biocatalysts. [Link]

• Chemical Synthesis Database. 3,5,5-trimethyl-2-cyclohexen-1-one. [Link]

• NIST WebBook. 2-Cyclohexen-1-ol, 3,5,5-trimethyl-. [Link]

• University of Liverpool. Enantioselective Reduction of Ketones. [Link]

• Asia Research News. This one-atom chemical reaction could transform drug discovery. [Link]

• ResearchGate. Regio- and Stereoselective Construction of 1,3,5-Triaroylcyclohexanes via KOtBu-Mediated Cyclotrimerization of Aryl Vinyl Ketones | Request PDF. [Link]

• Houk, K. N. et al. Mechanism and Origins of Stereoselectivity of the Aldol-Tishchenko Reaction of Sulfinimines. [Link]

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From Nature's Chiral Pool: Synthesis of Advanced Chiral Ligands from (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol

An Application Note and Protocol Guide for Researchers

Abstract

Asymmetric catalysis is a cornerstone of modern chemical synthesis, enabling the selective production of single enantiomers, a critical requirement in the pharmaceutical and fine chemical industries.[1] The efficacy of these catalytic systems is overwhelmingly dependent on the structure and properties of the chiral ligand employed.[2][] This guide provides a comprehensive overview and detailed protocols for the synthesis of novel chiral phosphine-based ligands, starting from the readily available and stereochemically defined terpene derivative, (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol. This starting material, a constituent of the chiral pool, offers a cost-effective and structurally rich platform for the development of sophisticated ligands for asymmetric transformations. We present a multi-step synthesis of a P,O-type ligand, detailing the strategic considerations behind each transformation and providing actionable, step-by-step protocols for laboratory execution.

Introduction: The Strategic Value of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol

The design and synthesis of new chiral ligands remain a highly active area of research, driven by the need for catalysts with improved activity, selectivity, and substrate scope.[4][5] Chiral phosphine ligands, in particular, have demonstrated exceptional performance in a wide array of transition-metal-catalyzed reactions due to their strong coordination to metals and the tunability of their steric and electronic properties.[6][7]

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol, derived from isophorone, is an attractive chiral building block for several key reasons:

• Stereochemical Definition: It possesses a defined stereocenter at the C1 position, which can be used to direct subsequent stereoselective reactions.

• Functional Handles: The presence of both a hydroxyl group and a carbon-carbon double bond allows for sequential and regioselective chemical modifications.

• Rigid Backbone: The cyclohexene ring provides a conformationally constrained scaffold, which is often a desirable feature in chiral ligands as it can reduce the number of competing reaction pathways, leading to higher enantioselectivity.[8]

This guide details the synthetic pathway to a novel phosphine-phosphite ligand, leveraging the inherent chirality and functionality of this versatile starting material.

Synthetic Strategy Overview

The overall strategy involves a three-stage process: 1) Stereoselective functionalization of the alkene, 2) Introduction of the phosphine moiety, and 3) Installation of the phosphite group. This approach ensures that the original stereocenter is used to set new stereocenters, resulting in a well-defined chiral environment around the coordinating phosphorus and oxygen atoms.

Caption: High-level workflow for the synthesis of a P,O-ligand.

Detailed Experimental Protocols

Protocol 1: Synthesis of (1S,2R,3S)-3,5,5-Trimethyl-7-oxabicyclo[4.1.0]heptan-2-ol

This initial step involves the diastereoselective epoxidation of the alkene. The allylic hydroxyl group directs the epoxidation to occur on the same face of the ring, leading to a high degree of stereocontrol. Vanadyl acetylacetonate is an effective catalyst for this type of directed epoxidation.

Reaction Scheme:

Caption: Stereoselective epoxidation of the starting material.

Reagent	M.W.	Amount	Moles	Equiv.
(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol	140.22	5.00 g	35.7 mmol	1.0
Vanadyl acetylacetonate (VO(acac)₂)	265.16	95 mg	0.357 mmol	0.01
tert-Butyl hydroperoxide (t-BuOOH, 70% in H₂O)	90.12	6.5 mL	46.4 mmol	1.3
Dichloromethane (DCM), anhydrous	-	100 mL	-	-
Celite®	-	5 g	-	-

Procedure:

• To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol and anhydrous DCM.

• Add the vanadyl acetylacetonate catalyst. The solution should turn light green.

• Cool the mixture to 0 °C using an ice bath.

• Add the tert-butyl hydroperoxide solution dropwise over 20 minutes. Causality Note: Slow addition is crucial to control the reaction exotherm and prevent side reactions.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 16 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of 50 mL of a saturated aqueous sodium thiosulfate solution.

• Stir vigorously for 30 minutes, then transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with DCM (3 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel (eluent: 20-40% ethyl acetate in hexanes) to yield the title compound as a colorless oil.

  • Expected Yield: 85-95%

  • Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and optical rotation to confirm its structure and purity.

Protocol 2: Synthesis of (1S,2R,3R)-3-((Diphenylphosphino)methyl)amino-1,5,5-trimethylcyclohexan-1,2-diol

This step involves the regioselective opening of the epoxide. Using a nitrogen nucleophile followed by phosphine installation provides a key intermediate.

Reagent	M.W.	Amount	Moles	Equiv.
Chiral Epoxy-alcohol (from Protocol 1)	156.22	4.00 g	25.6 mmol	1.0
Benzylamine	107.15	3.3 mL	30.7 mmol	1.2
Lithium perchlorate (LiClO₄)	106.39	272 mg	2.56 mmol	0.1
Acetonitrile, anhydrous	-	80 mL	-	-
Chlorodiphenylphosphine	220.65	5.1 mL	28.2 mmol	1.1
Triethylamine	101.19	4.3 mL	30.7 mmol	1.2

Procedure:

• Part A: Epoxide Opening. To a 250 mL flask, add the epoxy-alcohol, anhydrous acetonitrile, and lithium perchlorate. Causality Note: LiClO₄ acts as a mild Lewis acid to activate the epoxide, promoting regioselective attack at the less-hindered C3 position.

• Add benzylamine and heat the mixture to 60 °C for 24 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Dissolve the residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over sodium sulfate, filter, and concentrate to yield the crude amino-alcohol, which is used directly in the next step.

• Part B: Phosphine Installation. Dissolve the crude amino-alcohol in anhydrous DCM (100 mL) and cool to 0 °C.

• Add triethylamine, followed by the dropwise addition of chlorodiphenylphosphine.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with 50 mL of saturated aqueous NaHCO₃.

• Separate the layers and extract the aqueous phase with DCM (2 x 30 mL).

• Combine the organic layers, dry over sodium sulfate, and concentrate.

• Purification: Purify by flash column chromatography (eluent: 50-70% ethyl acetate in hexanes with 1% triethylamine to prevent protonation of the phosphine).

  • Expected Yield: 70-80% over two steps.

  • Characterization: Confirm structure using ¹H, ¹³C, and ³¹P NMR spectroscopy.

Protocol 3: Final Ligand Synthesis

The final step involves the deprotection of the benzyl group and formation of the phosphite at the free hydroxyl group.

Reaction Scheme:

Caption: Final deprotection and phosphite formation steps.

Reagent	M.W.	Amount	Moles	Equiv.
Hydroxy-phosphine (from Protocol 2)	463.59	3.00 g	6.47 mmol	1.0
Palladium on Carbon (10% Pd)	-	300 mg	-	10 wt%
Methanol	-	60 mL	-	-
Phosphorus trichloride (PCl₃)	137.33	0.56 mL	6.47 mmol	1.0
Triethylamine	101.19	2.7 mL	19.4 mmol	3.0
Tetrahydrofuran (THF), anhydrous	-	60 mL	-	-

Procedure:

• Part A: Deprotection. To a hydrogenation flask, add the hydroxy-phosphine intermediate, methanol, and Pd/C catalyst.

• Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (balloon pressure is sufficient). Stir vigorously for 24 hours.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing with methanol.

• Concentrate the filtrate to yield the deprotected primary amine, which is taken to the next step without further purification.

• Part B: Phosphite Formation. Dissolve the crude amine-diol in anhydrous THF and cool to -78 °C.

• Add triethylamine, followed by the dropwise addition of phosphorus trichloride. Safety Note: PCl₃ is highly corrosive and reacts violently with water. Handle only in a fume hood with appropriate personal protective equipment.

• Stir at -78 °C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 12 hours.

• The reaction mixture will contain triethylamine hydrochloride precipitate. Filter the mixture under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to remove the salt.

• Concentrate the filtrate under vacuum to yield the final P,O-ligand as a white or off-white solid.

  • Expected Yield: 65-75% over two steps.

  • Characterization: The final ligand is air and moisture sensitive and should be handled under an inert atmosphere. Characterize by ³¹P NMR (expect two distinct signals), ¹H NMR, and mass spectrometry.

Application Example: Rh-Catalyzed Asymmetric Hydrogenation

This newly synthesized P,O-ligand can be evaluated in a benchmark asymmetric reaction, such as the hydrogenation of a prochiral olefin like methyl α-acetamidoacrylate.

Component	M.W.	Amount	Moles	Concentration
[Rh(COD)₂]BF₄	406.09	2.0 mg	4.9 µmol	-
P,O-Ligand	(Calculated)	(Calculated)	5.4 µmol (1.1 equiv)	-
Methyl α-acetamidoacrylate	143.14	70 mg	0.49 mmol	0.1 M
Methanol (degassed)	-	4.9 mL	-	-

Procedure:

• In a glovebox, add [Rh(COD)₂]BF₄ and the P,O-ligand to a vial. Add 1 mL of degassed methanol and stir for 20 minutes to form the catalyst pre-cursor.

• In a separate vial, dissolve methyl α-acetamidoacrylate in 3.9 mL of degassed methanol.

• Transfer both solutions to a high-pressure reactor.

• Seal the reactor, remove it from the glovebox, and purge several times with hydrogen gas.

• Pressurize the reactor to 5 bar of H₂ and stir at room temperature for 12 hours.

• Carefully vent the reactor and concentrate the reaction mixture.

• Analysis: The conversion can be determined by ¹H NMR analysis of the crude product. The enantiomeric excess (ee) is determined by chiral HPLC or GC analysis.

Safety and Handling

• General: All manipulations should be carried out in a well-ventilated fume hood. Standard personal protective equipment (safety glasses, lab coat, gloves) must be worn.

• Reagents: Organophosphorus compounds can be toxic and should be handled with care. Phosphorus trichloride is highly corrosive and water-reactive. tert-Butyl hydroperoxide is a strong oxidizer.

• Reactions: Hydrogenation reactions should be conducted behind a blast shield.

Conclusion

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol serves as an excellent and cost-effective starting point for the synthesis of complex chiral ligands. The protocols outlined here provide a clear pathway to a novel P,O-type ligand through a series of stereocontrolled transformations. By explaining the causality behind key experimental choices, this guide aims to empower researchers to not only replicate these procedures but also to adapt this versatile chiral scaffold for the design of new and highly effective ligands for asymmetric catalysis.

References

• Chiral Phosphines Synthesis. (n.d.). Google AI.
• Feng, Q., Ma, X., Bao, W., & Song, Q. (2021). Catalytic Atroposelective Catellani Reaction Enables to Construct Axially Chiral Biaryl Monophosphine Oxides.Article.

• P-Chiral Phosphorus Ligands Based on a 2,3-Dihydrobenzo[d][4][6]oxaphosphole Motif for Asymmetric Catalysis. (2019). Accounts of Chemical Research.

• Imamoto, T. (2011). Synthesis and applications of high-performance P-chiral phosphine ligands.PMC.
• Pfaltz, A. (1999). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands.PMC.
• Chiral ligands designed in China. (n.d.).
• Application of Biobased Solvents in Asymmetric C

• 2-Cyclohexen-1-ol, 3,5,5-trimethyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• Synthesis of Chiral Cyclopentenones. (2016).
• Mahmoud, A. R. (2025). Chiral Ligands in Asymmetric Synthesis: Design and Applications.
• Advances in the Asymmetric Synthesis of BINOL Deriv

• Asymmetric catalysis. (n.d.). Hayashi / Organic Reaction Chemistry Division. Retrieved from [Link]

• The Role of Symmetry in Asymmetric Catalysis. (n.d.). OUCI. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tcichemicals.com [tcichemicals.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 6. esports.bluefield.edu - Chiral Phosphines Synthesis [esports.bluefield.edu]
• 7. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ouci.dntb.gov.ua [ouci.dntb.gov.ua]

Technical Notes & Optimization

Technical Support Center: Isolation &amp; Purification of 3,5,5-Trimethyl-2-cyclohexen-1-ol (Isophorol)

Welcome to the Application Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals tasked with the synthesis and downstream purification of 3,5,5-trimethyl-2-cyclohexen-1-ol (commonly known as isophorol).

Isophorol is typically synthesized via the reduction of isophorone. Because allylic alcohols are sensitive to thermal degradation and prone to co-eluting with over-reduction byproducts, achieving pharmaceutical-grade purity requires a highly controlled, self-validating purification workflow.

Quantitative Physical Properties Data

Understanding the physicochemical differences between your target molecule and reaction impurities is the foundation of any successful purification strategy.

Property	Isophorone	3,5,5-Trimethyl-2-cyclohexen-1-ol (Isophorol)	3,3,5-Trimethylcyclohexanol
Role in Mixture	Starting Material / Impurity	Target Product	Over-reduction Byproduct
Molecular Weight	138.21 g/mol	140.22 g/mol	142.24 g/mol
Boiling Point	215.3 °C[1]	79.5–81.5 °C (at 8 mmHg)	~198 °C
Density (25 °C)	0.923 g/mL[1]	0.918 g/mL	~0.890 g/mL
TLC Retention (R_f)	~0.60 (85:15 Hexane:EtOAc)	~0.30 (85:15 Hexane:EtOAc)	~0.25 (85:15 Hexane:EtOAc)
UV Activity (254 nm)	Strongly Active (Conjugated)	Inactive (Isolated alkene)	Inactive

Purification Workflow & Logic

Workflow for the isolation and purification of isophorol from a Luche reduction mixture.

Troubleshooting & FAQs

Q1: How do I selectively reduce isophorone to avoid generating 3,3,5-trimethylcyclohexanol (the 1,4-reduction byproduct)? A1: Standard reductions using NaBH4​ or LiAlH4​ often yield a mixture of 1,2-reduction (allylic alcohol) and 1,4-reduction (saturated alcohol) products. To prevent this, employ a Luche reduction by adding stoichiometric CeCl3​ to the methanolic reaction mixture[2]. Causality: The oxophilic cerium(III) ion selectively coordinates to the carbonyl oxygen of isophorone, increasing its electrophilicity. Methanol acts as a proton source, ensuring the hard nucleophile (alkoxyborohydride) attacks the hard electrophile (the carbonyl carbon) rather than the soft conjugate alkene, thereby exclusively yielding the allylic alcohol[2].

Q2: During the initial aqueous workup, a stubborn emulsion forms. How can I break it and ensure complete removal of cerium salts? A2: Emulsions in this specific workflow are almost always caused by the precipitation of gelatinous cerium hydroxides or borate complexes when the pH becomes too basic. Causality: Cerium(III) is highly soluble in acidic to neutral conditions but forms insoluble polymeric hydroxides at higher pH levels. Solution: Quench the reaction strictly with saturated aqueous NH4​Cl to buffer the solution and keep the cerium salts water-soluble. If an emulsion still persists during the ethyl acetate extraction, filter the entire biphasic mixture through a tightly packed pad of Celite. This mechanically removes the insoluble polymeric hydroxides, allowing the organic and aqueous phases to separate cleanly.

Q3: Can I separate unreacted isophorone from isophorol using fractional distillation instead of chromatography? A3: It is highly challenging and generally not recommended for high-purity pharmaceutical applications. Causality: The boiling point of isophorone is 215.3 °C[1], while isophorol boils at approximately 197 °C at atmospheric pressure (79.5–81.5 °C at 8 mmHg). The Δbp is less than 20 °C, which requires a highly efficient fractional distillation column (e.g., a spinning band column) to achieve baseline separation. Furthermore, heating allylic alcohols to high temperatures can induce thermal dehydration or rearrangement. Normal-phase silica gel chromatography is the authoritative standard for this separation[3].

Q4: What is the optimal solvent system for purifying isophorol via silica gel chromatography? A4: A gradient of Hexane and Ethyl Acetate (or THF) is highly effective[3]. Causality: Isophorone (a ketone) is significantly less polar than isophorol (an alcohol). On normal-phase silica gel, isophorone will elute first. A static solvent system often leads to tailing. By starting with a 95:5 Hexane:EtOAc gradient to elute the unreacted isophorone, and slowly increasing polarity to 85:15 Hexane:EtOAc, you can cleanly elute the isophorol. This gradient also prevents the co-elution of the 1,4-reduction byproduct (3,3,5-trimethylcyclohexanol), which binds slightly tighter to the silica than isophorol.

Standard Operating Procedure (SOP): Purification of Isophorol

This protocol provides a self-validating methodology for extracting and purifying isophorol from a crude Luche reduction mixture.

Step 1: Reaction Quench

• Cool the reaction mixture (containing isophorone, NaBH4​ , CeCl3​ , and MeOH) to 0 °C.

• Slowly add saturated aqueous NH4​Cl (1 mL per mmol of substrate) dropwise to quench excess borohydride and buffer the cerium salts.

• Stir vigorously for 15 minutes until hydrogen gas evolution ceases.

Step 2: Liquid-Liquid Extraction

• Concentrate the mixture under reduced pressure (rotary evaporator) to remove the majority of the methanol. Caution: Do not heat the bath above 35 °C to prevent degradation.

• Dilute the aqueous residue with Ethyl Acetate (EtOAc) and transfer to a separatory funnel.

• Extract the aqueous layer three times with EtOAc.

• Wash the combined organic layers once with brine.

Step 3: Drying and Concentration

• Dry the combined organic layers over anhydrous Na2​SO4​ .

• Filter the drying agent and concentrate the filtrate in vacuo to yield the crude isophorol oil.

• Self-Validation Check: Spot the crude oil on a silica TLC plate alongside a pure isophorone standard. Develop in 85:15 Hexane:EtOAc. View under 254 nm UV light (isophorone will be a dark spot at Rf​≈0.6 ). Stain the plate with p -anisaldehyde and heat; isophorol will appear as a strongly colored (blue/purple) spot at Rf​≈0.3 . This validates the presence of the product and the required separation distance.

Step 4: Column Chromatography

• Pack a glass column with normal-phase silica gel (230-400 mesh) using a slurry of 95:5 Hexane:EtOAc.

• Load the crude oil onto the column using a minimal amount of the starting solvent.

• Elute with 2 column volumes (CV) of 95:5 Hexane:EtOAc to remove unreacted isophorone.

• Increase the gradient to 85:15 Hexane:EtOAc to elute the target isophorol[3].

Step 5: Fraction Analysis and Pooling

• Collect fractions and analyze via TLC using the self-validation method described in Step 3.

• Pool all fractions containing only the UV-inactive, p -anisaldehyde-active spot at Rf​≈0.3 .

• Concentrate the pooled fractions in vacuo to yield pure 3,5,5-trimethyl-2-cyclohexen-1-ol.

References

• [3] Summer Scholar Report: Elucidation of the First Step Reaction Parameters for Alkoxide Formation. Northeastern Section of the American Chemical Society (NESACS). URL:[Link]

• [1] Toxicological Profile for Isophorone. Agency for Toxic Substances and Disease Registry (ATSDR) / Centers for Disease Control and Prevention (CDC). URL:[Link]

• [2] Cerium-free Luche reduction directed by rehydrated alumina. National Science Foundation Public Access Repository (NSF PAR). URL:[Link]

Sources

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. nesacs.org [nesacs.org]

Optimizing chiral resolution of 3,5,5-trimethyl-2-cyclohexen-1-ol

Welcome to the Technical Support Center for the chiral resolution of 3,5,5-trimethyl-2-cyclohexen-1-ol (isophorol) . As a Senior Application Scientist, I have designed this guide to move beyond basic protocols, offering you the mechanistic causality behind each experimental choice. Isophorol is a sterically demanding cyclic allylic alcohol, and achieving high enantiomeric excess (ee) requires precise control over biocatalyst selection, solvent thermodynamics, and kinetic parameters.

Below, you will find self-validating workflows, quantitative optimization data, and targeted troubleshooting guides to ensure your asymmetric synthesis is robust, scalable, and reproducible.

Workflow Visualization: Enzymatic Kinetic Resolution

The most reliable method for resolving racemic isophorol is via lipase-catalyzed kinetic resolution. The process exploits the differential acylation rates ( kfast​ vs. kslow​ ) of the two enantiomers within the enzyme's active site.

Enzymatic kinetic resolution workflow for racemic isophorol using CALB and vinyl acetate.

Core Protocol: Self-Validating Lipase-Catalyzed Resolution

This methodology is optimized for high enantiomeric ratio (E-value) separation of isophorol, leveraging the strict steric constraints of Candida antarctica Lipase B (CALB).

Step 1: Substrate and Reagent Preparation

• Action: Dissolve racemic isophorol in anhydrous hexane to a concentration of 0.1 M. Add 3.0 equivalents of vinyl acetate.

• Causality: Hexane is chosen because highly non-polar solvents preserve the essential hydration shell of the lipase, maintaining its active conformation. 1[1], rendering the acylation irreversible without generating acidic byproducts that could protonate and denature the enzyme's catalytic triad (Ser-His-Asp).

• Self-Validation: Perform a Karl Fischer titration on the solvent prior to enzyme addition; water content must be <0.05% to prevent competitive hydrolysis of the acyl donor.

Step 2: Biocatalyst Addition and Incubation

• Action: Add immobilized CALB (e.g., Novozym 435) at 15 mg per mmol of substrate. Incubate at 30°C with orbital shaking (250 rpm).

• Causality: Immobilized CALB provides a rigidified structure that resists organic solvent denaturation. Orbital shaking prevents the mechanical shearing of the acrylic resin support that magnetic stirring would cause.

Step 3: Kinetic Monitoring

• Action: Withdraw 50 µL aliquots at 2-hour intervals, filter through a 0.2 µm PTFE syringe filter, and analyze via Chiral Gas Chromatography (e.g., Cyclosil-B column).

• Self-Validation: Calculate the conversion ( c ) using the enantiomeric excess of the substrate ( ees​ ) and product ( eep​ ) via the equation: c=ees​/(ees​+eep​) . If the calculated c deviates from the empirical GC area conversion by >5%, you must suspect non-enzymatic background acylation or product evaporation.

Step 4: Termination and Downstream Processing

• Action: Terminate the reaction at ~49% conversion by vacuum filtration to recover the immobilized enzyme. Separate the unreacted (S)-isophorol and (R)-isophorol acetate via silica gel flash chromatography.

• Causality: Stopping just shy of 50% ensures maximum enantiomeric purity of the unreacted (S)-alcohol. Prolonging the reaction beyond 50% forces the enzyme to slowly acylate the "wrong" enantiomer, degrading the final ees​ .

Quantitative Data: Biocatalyst Optimization

The choice of lipase dictates the stereodiscrimination of the cyclic allylic alcohol. The table below synthesizes comparative screening data for isophorol and structurally analogous cyclic allylic alcohols.

Enzyme Source	Acyl Donor	Solvent	Temp (°C)	Conv. (%)	E-value
Candida antarctica B (CALB)	Vinyl acetate	Hexane	30	49	> 160
Burkholderia cepacia (PS-IM)	Isopropenyl acetate	Toluene	30	45	170
Candida rugosa (CRL)	Vinyl acetate	Hexane	30	35	15
Porcine Pancreatic Lipase (PPL)	Vinyl acetate	THF	30	20	< 5

Data synthesized from comparative lipase screening on cyclic allylic alcohols[2],[3].

Troubleshooting Guide

Q: My enantiomeric ratio (E-value) is plateauing below 20. How do I improve stereodiscrimination? A: The E-value is an intrinsic property of the enzyme's active site interacting with your specific substrate. If you are using a broad-spectrum lipase like Candida rugosa (CRL), the active site pocket is too spacious to effectively differentiate the methyl group sterics of isophorol[3]. Solution: Switch to2[2], heavily favoring the (R)-enantiomer.

Q: The reaction kinetics are extremely slow, taking >72 hours to reach 40% conversion. How can I accelerate this without compromising enantioselectivity? A: Sluggish kinetics in non-polar media are often caused by acetaldehyde-induced enzyme deactivation. Acetaldehyde, the byproduct of vinyl acetate, forms Schiff bases with surface lysine residues on the lipase, effectively poisoning the biocatalyst. Solution: Implement a mild vacuum or sweep the reaction headspace with nitrogen to continuously remove volatile acetaldehyde. Alternatively, switch the acyl donor to isopropenyl acetate, which yields acetone as a byproduct—a compound significantly less reactive toward the enzyme's primary amines[2].

Q: I am observing acylation, but my chiral GC shows a racemic product mixture ( eep​≈0 ). What is happening? A: You are experiencing spontaneous, non-enzymatic background acylation. This occurs if your acyl donor is too reactive (e.g., using acetyl chloride or acetic anhydride) or if the reaction temperature exceeds 50°C. Solution: Strictly use enol esters (vinyl acetate or isopropenyl acetate) which require enzymatic activation to proceed at room temperature.

Frequently Asked Questions (FAQs)

Q: Can Dynamic Kinetic Resolution (DKR) be applied to isophorol to bypass the 50% yield limit? A: Yes. By coupling the CALB-catalyzed resolution with a cyclopentadienylruthenium catalyst (e.g., Shvo's catalyst), the unreacted (S)-enantiomer can be continuously racemized in situ[4]. This allows the theoretical yield of the (R)-acetate to reach 100%.

Dynamic Kinetic Resolution (DKR) pathway coupling Ru-catalyzed racemization with CALB resolution.

Cautionary Note on DKR: The reaction must be carefully optimized (typically utilizing an electron-deficient acyl donor like p-chlorophenyl acetate) to prevent the ruthenium catalyst from irreversibly oxidizing the allylic alcohol to the enone byproduct (isophorone)[2].

Q: What is the most reliable analytical method for determining the enantiomeric excess of isophorol? A: Chiral Gas Chromatography (GC) is the gold standard for volatile cyclic allylic alcohols. Utilizing a cyclodextrin-based stationary phase (such as a Cyclosil-B column) ensures excellent baseline resolution of the enantiomers without the need for prior derivatization[1].

References

• [2] Lihammar, R., Millet, R., & Bäckvall, J. E. (2013). Enzyme- and Ruthenium-Catalyzed Dynamic Kinetic Resolution of Functionalized Cyclic Allylic Alcohols. The Journal of Organic Chemistry - ACS Publications. 2

• [1] Raminelli, C., et al. (2004). Kinetic Resolution of Propargylic and Allylic Alcohols by Candida antarctica Lipase (Novozyme 435). Tetrahedron: Asymmetry (ResearchGate). 1

• [4] Lihammar, R., Millet, R., & Bäckvall, J. E. (2013). Enzyme- and ruthenium-catalyzed dynamic kinetic resolution of functionalized cyclic allylic alcohols. PubMed (J Org Chem). 4

• [3] Zarbin, P. H. G., et al. (2019). Isophorone derivatives as a new structural motif of aggregation pheromones in Curculionidae. Scientific Reports (ResearchGate).3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Enzyme- and ruthenium-catalyzed dynamic kinetic resolution of functionalized cyclic allylic alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Poisoning in Reactions Involving 3,5,5-Trimethyl-2-cyclohexen-1-ol

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions regarding catalyst poisoning in reactions involving 3,5,5-Trimethyl-2-cyclohexen-1-ol (also known as isophorol). Our goal is to equip you with the expertise to diagnose, mitigate, and resolve common catalytic challenges, ensuring the integrity and efficiency of your experimental work.

Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation

This section addresses specific issues you may encounter during your experiments. The question-and-answer format is designed to help you quickly identify the root cause of a problem and implement an effective solution.

Q1: My hydrogenation of 3,5,5-Trimethyl-2-cyclohexen-1-ol has stalled or is significantly slower than expected. What are the likely causes?

A significant decrease in reaction rate, a complete stall, or the need for harsher conditions (e.g., higher temperature or pressure) are classic indicators of catalyst poisoning.[1] This phenomenon occurs when impurities or by-products strongly adsorb to the catalyst's active sites, preventing the reactant molecules from accessing them.[2][3]

The most common culprits in reactions involving isophorol and its derivatives, particularly when using platinum-group metal (PGM) catalysts like Pd/C, Pt/C, or Rh/C, include:

• Sulfur Compounds: Often present in feedstocks, these are notorious for poisoning catalysts used in hydrogenation.[3] Even trace amounts can lead to severe deactivation.[4]

• Nitrogen Compounds: Amines, amides, and other nitrogen-containing functional groups can act as inhibitors, blocking active sites.[1][5]

• Heavy Metals: Contaminants like lead, mercury, and arsenic can cause irreversible poisoning by forming alloys with the catalytic metal.[1][4]

• Reaction By-products: Intermediates or side-products from the reaction itself can sometimes adsorb more strongly to the catalyst than the reactants, leading to self-inhibition or fouling.[3][6]

Q2: How can I identify the specific poison affecting my catalyst?

Identifying the poison is a critical step for effective troubleshooting.[1] A multi-faceted analytical approach is often necessary:

• Feedstock Analysis: Before suspecting the catalyst itself, analyze all starting materials, solvents, and reagents. Common sources of contamination are residual impurities from previous synthesis steps or low-purity reagents.

• Surface Analysis of the Catalyst: Techniques like X-ray Photoelectron Spectroscopy (XPS) can analyze the elemental composition and chemical state of the catalyst surface, revealing the presence of adsorbed poisons.[1]

• Trace Metal Detection: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is highly effective for detecting trace amounts of heavy metal poisons on the catalyst.[1]

• Volatile and Semi-Volatile Analysis: Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify organic poisons present in the feedstock or solvent.[1]

Q3: My reaction is showing poor selectivity and producing unexpected by-products. Could this be related to catalyst poisoning?

Yes, a change in product selectivity is a subtle but important sign of catalyst poisoning. This often occurs when a poison does not deactivate the catalyst entirely but instead selectively blocks certain types of active sites.[2] This alteration of the catalyst surface can change the reaction pathway, favoring the formation of different products.

Troubleshooting Steps:

• Reaction Condition Optimization: Adjusting parameters such as temperature, pressure, or reactant concentrations may help mitigate the effects of partial poisoning.[2]

• Consider a More Tolerant Catalyst: If selectivity issues persist, switching to a catalyst known for its resistance to the suspected poison may be necessary. For instance, some bimetallic catalysts show higher tolerance to certain poisons.[7]

Q4: What is the difference between reversible and irreversible catalyst poisoning?

The distinction lies in the strength of the interaction between the poison and the catalyst's active sites.[1]

• Reversible Poisoning: The poison is weakly adsorbed to the active sites. The catalyst's activity can often be restored by removing the poison from the feedstock or through a simple regeneration procedure like thermal treatment.[1][2]

• Irreversible Poisoning: The poison forms a strong, stable chemical bond with the active sites.[1] This type of poisoning is often permanent, and the catalyst may need to be replaced.[1][2] Heavy metals and some sulfur compounds are common causes of irreversible poisoning.[8]

Diagram: Mechanism of Catalyst Poisoning

Caption: A poison molecule irreversibly binds to an active site, blocking reactant access.

Frequently Asked Questions (FAQs)

This section covers broader questions about catalyst poisoning in the context of 3,5,5-Trimethyl-2-cyclohexen-1-ol reactions.

Q1: What are the most common types of catalyst poisons I should be aware of?

When working with platinum-group metal (PGM) catalysts, which are common for hydrogenating or oxidizing isophorol, several classes of compounds are known poisons.[9]

Poison Class	Common Examples	Typical Sources	Affected Catalysts
Sulfur Compounds	Thiols, thioethers, H₂S, SO₂, thiophenes	Natural gas, petroleum feedstocks, rubber stoppers	Pd, Pt, Rh, Ni, Ru[3]
Nitrogen Compounds	Ammonia, pyridine, amines, amides, nitriles	Starting materials, by-products, solvents	Pd, Pt, Rh[1][4][5]
Heavy Metals	Lead (Pb), Mercury (Hg), Arsenic (As)	Impure reagents, equipment leaching	Pd, Pt[1][4]
Halogen Compounds	Chlorinated solvents, halides	Solvents, reagents	Most metal catalysts
Strongly-Coordinating Species	Carbon Monoxide (CO), Phosphines	Incomplete combustion, ligands from other steps	Pd, Pt, Rh

Q2: Can a poisoned catalyst be regenerated? If so, how?

Yes, in many cases, especially if the poisoning is reversible, catalysts can be regenerated to restore their activity.[1] The appropriate method depends on the nature of the poison and the catalyst.

Regeneration Method	Description	Best For
Thermal Treatment	Heating the catalyst in an inert or reactive gas stream (e.g., N₂, H₂, or air) to desorb or decompose the poison.[1]	Removing weakly adsorbed species, coke, or carbon deposits.[10]
Chemical Washing	Using acidic or basic solutions to dissolve and remove the poison from the catalyst surface.[1]	Removing metal deposits or acid/base-soluble poisons.
Solvent Extraction	Using a suitable solvent to wash the catalyst and extract the poisoning species.[1]	Removing organic residues, polymers, or by-products.

Q3: How can I prevent catalyst poisoning in my experiments?

Proactive prevention is the most effective strategy for maintaining catalyst performance.

• Feedstock Purification: Use high-purity starting materials, solvents, and reagents. If sulfur is a known contaminant, consider using an upstream guard bed (e.g., ZnO) to trap it before it reaches the reactor.[2]

• Inert Atmosphere: When handling pyrophoric catalysts like Pd/C, always work under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[1]

• Reactor Cleanliness: Ensure the reaction vessel is scrupulously clean and free from residues from previous experiments, which could contain catalyst poisons.[2]

• Controlled Reaction Conditions: Avoid excessively high temperatures that could lead to thermal degradation or coking.[2][11]

Diagram: Troubleshooting Workflow for Catalyst Deactivation

Caption: A logical workflow for diagnosing and addressing catalyst deactivation issues.

Experimental Protocols

Protocol 1: Standard Procedure for Catalyst Activity Testing in Hydrogenation

This protocol provides a general method for evaluating catalyst activity, which can be used to compare fresh, poisoned, and regenerated catalysts.[1]

• Catalyst Preparation: Accurately weigh the required amount of catalyst (e.g., 5% Pd/C) and transfer it to the reaction vessel. If the catalyst is pyrophoric, handle it under an inert atmosphere.[1]

• System Setup: Assemble the hydrogenation apparatus, ensuring all connections are secure. Purge the entire system thoroughly with an inert gas (e.g., nitrogen or argon) to remove all air.

• Reaction Execution:

  • Introduce the solvent and the substrate (3,5,5-Trimethyl-2-cyclohexen-1-ol) into the reaction vessel.

  • Pressurize the system with hydrogen to the desired pressure.

  • Begin vigorous stirring to ensure good mass transfer between the gas, liquid, and solid phases.

  • Monitor the reaction progress by measuring hydrogen uptake over time or by analyzing aliquots of the reaction mixture via GC or HPLC.

• Work-up: Once the reaction is complete (or has stopped), depressurize the system and purge again with an inert gas. Separate the catalyst from the reaction mixture by filtration. For pyrophoric catalysts, filter under an inert blanket and do not allow the catalyst filter cake to dry in the air.[1]

Protocol 2: Thermal Regeneration of a Deactivated Catalyst

This protocol describes a general procedure for regenerating a catalyst via thermal treatment.[1] Note: The optimal temperature and gas environment will depend on the specific catalyst and poison.

• Catalyst Loading: Carefully load the deactivated catalyst into a tube furnace or a suitable reactor.

• Inert Gas Purge: Purge the system with an inert gas (e.g., nitrogen) at room temperature to remove any residual reactants or air.

• Heating Program: While maintaining a continuous flow of inert gas, heat the catalyst to a specific temperature (e.g., 200-400°C). The temperature and duration depend on the poison's nature and the catalyst's thermal stability. For some carbon-supported catalysts, a mild oxidation in air (~200°C) followed by reduction in H₂ (~180°C) can be effective.[1]

• Cooling: After the thermal treatment, cool the catalyst to room temperature under the inert gas flow.

• Passivation (If Necessary): For highly reactive catalysts, a passivation step (e.g., controlled, low-concentration exposure to oxygen) may be required to handle them safely in the air.

References

• BenchChem. (n.d.). Dealing with catalyst poisoning in the hydrogenation for synthesis.
• BenchChem. (n.d.). Technical Support Center: Overcoming Catalyst Deactivation in Reactions with Sulfur-Containing Compounds.

• Oudar, J. (1980). Sulfur adsorption and poisoning of metallic catalysts. Catalysis Reviews, 22(2), 171-195. Retrieved from [Link]

• Lin, S. D., & Vannice, M. A. (1993). Pd/δ-Al2O3 Catalysts for Isoprene Selective Hydrogenation: Regeneration of Water-Poisoned Catalysts. Industrial & Engineering Chemistry Research, 32(6), 1075-1082. Retrieved from [Link]

• Encyclopedia.pub. (2020). SO2 Poisoning Mechanism. Retrieved from [Link]

• MARLOG. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. Retrieved from [Link]

• Serrano, H. (2012). Mechanism of sulfur poisoning by H2S and SO2 of nickel and cobalt based catalysts for dry reforming of methane. University of Saskatchewan. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1977). Platinum-Group Metals. Retrieved from [Link]

• Rylander, P. N. (1965). Catalytic Hydrogenation over Platinum Metals. Engelhard Industries Technical Bulletin, 6, 61. Retrieved from [Link]

• Knowledge. (2025). Common substances that cause platinum catalyst poisoning. Retrieved from [Link]

• Ancheyta, J., et al. (2009). Poisoning and regeneration of Pt-Pd/WO3-ZrO2 short paraffin isomerization catalysts. Catalysis Today, 141(1-2), 178-183. Retrieved from [Link]

• Zhang, M., et al. (2022). Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). Molecules, 27(23), 8439. Retrieved from [Link]

• Szöllősi, G., & Bartók, M. (2022). Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium. Catalysts, 12(7), 754. Retrieved from [Link]

• Wang, Y., et al. (2022). Study on Coke Deposition and Regeneration of Gasoline Hydrogenation Catalyst. Petroleum Processing and Petrochemicals, 53(11), 60-67. Retrieved from [Link]

• Dubbe, A., et al. (2022). Catalytic Dehydration of Isopropanol to Propylene. Catalysts, 12(10), 1097. Retrieved from [Link]

• Izmer, V. V. (1977). Industrial toxicology of metals of the platinum group. Zhurnal Vsesoiuznogo Khimicheskogo Obshchestva Imeni D. I. Mendeleeva, 22(3), 316-320. Retrieved from [Link]

• Kumar, R. (2019). Deactivation of Catalysts and Reaction Kinetics for Upgrading of Renewable Oils. CORE. Retrieved from [Link]

• Wuxi Weiheng Chemical Co., Ltd. (n.d.). Reasons for Deactivation of Polyurethane Catalysts. Retrieved from [Link]

• Chemical Synthesis Database. (n.d.). 3,5,5-trimethyl-2-cyclohexen-1-one. Retrieved from [Link]

• Franzen, J., et al. (2020). Deactivation of Secondary Amine Catalysts via Aldol Reaction–Amine Catalysis under Solvent-Free Conditions. The Journal of Organic Chemistry, 85(10), 6483-6493. Retrieved from [Link]

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Technical Support Center: Scaling Up the Production of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to navigate the complexities of moving from laboratory-scale synthesis to larger-scale production.

Introduction

(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol is a valuable chiral building block in the synthesis of various pharmaceuticals and fine chemicals. Its stereospecific synthesis is crucial for the efficacy of the final active pharmaceutical ingredient. While laboratory-scale synthesis can be straightforward, scaling up production presents unique challenges, primarily revolving around maintaining high stereoselectivity, ensuring reaction safety, and managing by-product formation. This guide provides practical, field-proven insights to address these challenges effectively.

The most common and industrially viable route to 3,5,5-Trimethyl-2-cyclohexen-1-ol is the stereoselective reduction of isophorone (3,5,5-trimethyl-2-cyclohexen-1-one). This guide will focus on the troubleshooting and optimization of this key transformation.

Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up of the hydrogenation of isophorone to (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol.

Problem 1: Low Selectivity - High Levels of 3,3,5-Trimethylcyclohexanol (Saturated Byproduct)

Cause: This is the most common issue when scaling up, where the desired α,β-unsaturated ketone is over-reduced to the corresponding saturated alcohol.[1][2][3][4][5][6] This occurs because the catalyst used is also active for the hydrogenation of the carbon-carbon double bond.

Solutions:

• Catalyst Selection: The choice of catalyst is paramount. While highly active catalysts like Raney Nickel are effective, they often lead to over-reduction. Palladium-based catalysts, such as Palladium on carbon (Pd/C) or Palladium on silica (Pd/SiO2), generally offer higher selectivity for the 1,2-reduction of the carbonyl group while minimizing the reduction of the C=C double bond.[6]

• Solvent Effects: The solvent system can significantly influence selectivity. Protic solvents like methanol or ethanol can promote the formation of the saturated byproduct.[6] Switching to an aprotic solvent such as Tetrahydrofuran (THF) has been shown to inhibit the further hydrogenation of the intermediate ketone, thus increasing selectivity for the desired allylic alcohol.[7][8]

• Addition of Lewis Acids: The introduction of a mild Lewis acid, for instance, Zinc Chloride (ZnCl2), can effectively protect the carbonyl group from reduction by coordinating with it.[1][2][3][4] This steric and electronic shielding favors the hydrogenation of the C=C bond first, which can then be followed by a selective reduction of the ketone.

• Temperature Control: Elevated temperatures can decrease selectivity by promoting over-hydrogenation.[6] It is advisable to conduct the reaction at lower temperatures to enhance selectivity.

Problem 2: Low or Stalled Reaction Conversion

Cause: Incomplete conversion of the starting material, isophorone, can be due to several factors including catalyst deactivation, insufficient hydrogen pressure, or poor mass transfer.

Solutions:

• Catalyst Activity and Loading: Ensure the catalyst is fresh and active. If preparing the catalyst in-house, verify its proper preparation and characterization. For commercial catalysts, adhere to the manufacturer's activation and handling procedures. If catalyst poisoning is suspected, ensure high-purity starting materials and solvents are used. Increasing the catalyst loading can also improve the reaction rate.

• Hydrogen Pressure: On a larger scale, ensuring adequate hydrogen availability to the catalyst surface is critical. An increase in hydrogen pressure can enhance the reaction rate.[6]

• Agitation and Mass Transfer: In a heterogeneous catalytic system, efficient mixing is crucial for good contact between the gaseous hydrogen, the liquid phase (substrate and solvent), and the solid catalyst. If the reaction appears to be mass-transfer limited, increasing the agitation speed is recommended.[6]

Problem 3: Runaway Reaction and Exothermic Events

Cause: Catalytic hydrogenations are highly exothermic reactions. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation more challenging. This can lead to a rapid increase in temperature and pressure, creating a significant safety hazard.[9]

Solutions:

• Controlled Reagent Addition: Instead of adding the catalyst to the full batch of substrate, consider adding the substrate to the catalyst slurry in a controlled manner. This allows for better management of the reaction exotherm.

• Effective Cooling: Ensure the reactor is equipped with an efficient cooling system capable of handling the heat generated by the reaction.

• Dilution: Running the reaction at a lower concentration can help to moderate the reaction rate and improve heat dissipation.

• Real-time Monitoring: Implement in-process monitoring of temperature and pressure to detect any deviations from the expected profile early on.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the hydrogenation of isophorone?

A1: The primary safety concerns are fire and explosion.[9][10][11] Hydrogen gas is highly flammable, and hydrogenation catalysts like Palladium on carbon (Pd/C) and Raney Nickel can be pyrophoric, meaning they can spontaneously ignite on contact with air, especially after use.[10][11] It is imperative to perform these reactions in a well-ventilated area, such as a fume hood, and to have appropriate fire extinguishing equipment on hand (e.g., a Class D fire extinguisher for metal fires).[11] All equipment should be properly grounded to prevent static discharge.

Q2: How should I handle and dispose of the hydrogenation catalyst after the reaction?

A2: Used hydrogenation catalysts are a significant fire hazard.[10] After the reaction is complete, the reaction mixture should be purged with an inert gas like nitrogen to remove all hydrogen. The catalyst should be filtered, taking care not to let the filter cake dry out.[11] The wet catalyst should then be transferred to a designated waste container and kept wet with water to prevent ignition.[10]

Q3: What analytical methods are recommended for monitoring the reaction and ensuring product quality?

A3: Gas Chromatography (GC) is an excellent method for monitoring the progress of the reaction, allowing for the quantification of the starting material, the desired product, and the over-reduced byproduct.[7] For final product characterization and to confirm the stereochemistry, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential. Chiral High-Performance Liquid Chromatography (HPLC) can be used to determine the enantiomeric excess (e.e.) of the (1S)-enantiomer.

Q4: Can you provide a general protocol for the stereoselective reduction of isophorone at a larger scale?

A4: Below is a generalized protocol that should be optimized for your specific equipment and scale.

Experimental Protocols

Protocol 1: Stereoselective Hydrogenation of Isophorone

Safety First: This procedure involves flammable gas and a pyrophoric catalyst. A thorough risk assessment must be conducted before proceeding. All operations should be performed in a certified chemical fume hood, and appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves, must be worn.[11][12]

Materials:

• Isophorone

• Palladium on Carbon (5% Pd/C)

• Tetrahydrofuran (THF), anhydrous

• Hydrogen gas (high purity)

• Nitrogen gas (high purity)

Equipment:

• Glass-lined or stainless steel reactor equipped with a mechanical stirrer, a temperature probe, a pressure gauge, a gas inlet, a gas outlet, and a cooling jacket.

• Hydrogen and Nitrogen gas cylinders with appropriate regulators.

Procedure:

• Inerting the Reactor: Purge the reactor with nitrogen gas to remove any air.

• Catalyst Slurry Preparation: Under a nitrogen atmosphere, carefully add the Pd/C catalyst to the reactor, followed by the anhydrous THF to create a slurry.

• Hydrogenation Setup: Seal the reactor and perform a series of vacuum/nitrogen purges to ensure an inert atmosphere. Then, introduce hydrogen gas to the desired pressure.

• Substrate Addition: Slowly add the isophorone to the stirred catalyst slurry at a controlled rate to manage the reaction exotherm.

• Reaction Monitoring: Maintain the reaction at the desired temperature and pressure. Monitor the reaction progress by taking aliquots (after safely purging the sampling line with nitrogen) and analyzing them by GC.

• Reaction Work-up: Once the reaction is complete (as determined by GC analysis), stop the hydrogen flow and carefully purge the reactor with nitrogen.

• Catalyst Filtration: Filter the reaction mixture through a bed of Celite to remove the Pd/C catalyst. Crucially, do not allow the catalyst to dry on the filter paper. Keep it wet with solvent.

• Catalyst Quenching: Immediately transfer the wet catalyst to a designated waste container and cover it with water.

• Product Isolation: Concentrate the filtrate under reduced pressure to remove the THF. The crude product can then be purified by distillation or chromatography.

Parameter	Laboratory Scale (Typical)	Pilot Plant Scale (Considerations)
Reactor	Round-bottom flask	Glass-lined or stainless steel reactor
Agitation	Magnetic stirrer	Mechanical stirrer (overhead)
Hydrogen Source	Hydrogen balloon	Pressurized hydrogen cylinder
Heat Dissipation	Natural convection/water bath	Cooling jacket/heat exchanger
Safety	Fume hood	Fume hood, blast shield, remote monitoring

Visualizations

Logical Workflow for Troubleshooting Low Selectivity

Caption: Troubleshooting workflow for low selectivity in isophorone hydrogenation.

Experimental Workflow for Safe Hydrogenation

Caption: A safe and systematic workflow for catalytic hydrogenation.

References

• Hydrogenation SOP. (n.d.). Retrieved from University of Wisconsin-Madison Department of Chemistry.
• Standard Operating Procedures - The Sarpong Group. (2010, March 5). Retrieved from University of California, Berkeley, College of Chemistry.
• Hydrogenation: How we can make it safer. (2026, February 2). H.E.L Group.
• Zhao, L., et al. (2019). Enantioselective Reduction of α,β-Unsaturated Ketones and Aryl Ketones by Perakine Reductase. Organic Letters, 21(10), 3759-3763.
• Hou, Y., et al. (2018). Improvement of the selectivity of isophorone hydrogenation by Lewis acids. Royal Society Open Science, 5(5), 171523.
• Hou, Y., et al. (2018).
• Safety Guidelines for Hydrogenation Reactions. (2012, March 6). Retrieved from University of Pittsburgh Environmental Health and Safety.
• Malik, S., et al. (2015). Hazards associated with laboratory scale hydrogenations. ACS Chemical Health & Safety, 22(4), 17-23.
• Organic Chemistry Portal. (n.d.).
• Hou, Y., et al. (2018).
• Hou, Y., et al. (2018).
• ResearchGate. (2016, January 24).
• Hou, Y., et al. (2018). The main reaction steps of isophorone hydrogenation.
• Xu, L., et al. (2021). Study on the selective hydrogenation of isophorone. RSC Advances, 11(10), 5678-5684.
• Wang, C., et al. (2024). Iridium-Catalyzed Highly Selective 1,4-Reduction of α,β-Unsaturated Carbonyl Compounds. Molecules, 29(1), 123.
• Organic Chemistry Frontiers (RSC Publishing). (n.d.). Transition-metal-free chemoselective reduction of α,β-unsaturated ketones using H2O as a hydrogen source.
• BenchChem. (2025).
• Industrial Synthesis of Allyl Alcohols: Outlook and Challenges for a Sustainable Production. (2025, November 24).
• How to Form Allylic Alcohol. (2025, July 15). SLT.
• Xu, L., et al. (2021).
• Allyl alcohol. (n.d.). Organic Syntheses Procedure.
• III Analytical Methods. (n.d.).
• Simulation Process for Allyl Alcohol Production via Deoxydehydration of Glycerol. (2024, January 3). MDPI.
• Konieczka, P., & Namiesnik, J. (2009).
• Organic Chemistry Portal. (n.d.). Allyl alcohol synthesis by allylic substitution.
• Eurachem. (2013). Guide to Quality in Analytical Chemistry.
• Real-time quality control for chemical and biotechnological processes: a brief review. (2023, September 29). Pharmaceutical Sciences.
• Analytical evalu

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Reference Data & Comparative Studies

A Comparative Guide to Structural Elucidation of 3,5,5-Trimethyl-2-cyclohexen-1-ol: High-Field NMR vs. Benchtop NMR vs. GC-MS

Executive Summary

As chemical synthesis and fragrance formulations demand increasingly rigorous quality control, selecting the appropriate analytical platform for structural verification is paramount. 3,5,5-Trimethyl-2-cyclohexen-1-ol (commonly known as isophorol) is a high-value allylic alcohol utilized extensively as a fragrance modifier and a versatile synthetic intermediate[1].

This guide provides an objective, data-driven comparison of three analytical approaches for the characterization of isophorol: High-Field NMR (600 MHz) , Benchtop NMR (80 MHz) , and Gas Chromatography-Mass Spectrometry (GC-MS) . By examining the causality behind experimental parameters—such as magnetic field dispersion, diastereotopic resolution, and chromatographic partitioning—this document serves as a definitive resource for researchers optimizing their structural elucidation and routine QA/QC workflows.

Molecular Context & Mechanistic Insights

To understand the analytical challenges associated with 3,5,5-trimethyl-2-cyclohexen-1-ol, we must first deconstruct its structural nuances[2]. The molecule features:

• A Chiral Center at C1: The hydroxyl-bearing carbon breaks the plane of symmetry of the cyclohexene ring.

• Diastereotopic Protons & Methyls: Because of the C1 stereocenter, the two faces of the ring are non-equivalent. Consequently, the methylene protons at C4 and C6 are diastereotopic, exhibiting distinct chemical shifts and complex geminal ( 2J ) and vicinal ( 3J ) coupling. Similarly, the gem-dimethyl group at C5 splits into two distinct magnetic environments.

• Allylic/Vinylic System: The C2=C3 double bond deshields the C2 vinylic proton (~5.3 ppm) and the C3 methyl group (~1.7 ppm)[3].

These features dictate the analytical strategy. A low-resolution technique will suffer from severe signal overlap in the aliphatic region (0.8–2.0 ppm), while a high-resolution technique will map the exact spatial connectivity of the ring.

Logical mapping of structural features to NMR chemical shifts and diastereotopic effects.

Technology Comparison: Analytical Platforms

High-Field NMR (600 MHz)

High-field superconducting NMR is the gold standard for de novo structural elucidation[4]. Operating at a higher Larmor frequency increases the chemical shift dispersion in Hertz while scalar coupling constants ( J ) remain fixed. This high Δν/J ratio eliminates second-order strong coupling effects, resolving the overlapping diastereotopic C4/C6 protons and C5 methyls into distinct, quantifiable multiplets. It also enables rapid 2D NMR (HSQC, HMBC, COSY) to map the entire carbon-proton skeleton.

Benchtop NMR (80 MHz)

Modern benchtop NMR utilizes permanent NdFeB magnets[5]. While highly cost-effective and field-deployable, the lower Larmor frequency compresses the chemical shift dispersion. For isophorol, this results in heavy signal overlap (roofing) in the 0.8–2.0 ppm aliphatic window[6]. However, the isolated vinylic proton (5.3 ppm) and carbinol proton (4.1 ppm) remain clearly resolved. Therefore, benchtop NMR is highly effective for routine QA/QC and reaction monitoring (e.g., tracking the reduction of isophorone to isophorol) without the cryogenic overhead of high-field systems[7].

GC-MS

Gas Chromatography separates analytes based on their partitioning between a mobile gas phase and a stationary liquid phase, rather than magnetic spin[8]. Isophorol elutes with a Kovats retention index of ~1147[2]. Coupled with Electron Ionization (EI) MS, it provides a highly diagnostic fragmentation pattern (M+ 140 m/z). GC-MS excels at detecting trace volatile impurities (down to ppb levels) that NMR would miss, but it cannot independently map stereochemical connectivity without reference standards.

Experimental Workflows & Methodologies

The following self-validating protocols ensure high-fidelity data acquisition across all three platforms.

Protocol A: High-Field NMR (600 MHz) Acquisition

Causality: CDCl 3​ is selected as the solvent because isophorol is highly soluble and non-polar, and CDCl 3​ lacks exchangeable protons that would obscure the C1-OH signal.

• Sample Preparation: Weigh 15 mg of 3,5,5-trimethyl-2-cyclohexen-1-ol (≥96% purity)[9]. Dissolve in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• 1D 1 H NMR: Acquire using a 30° excitation pulse, 16 scans, and a 2-second relaxation delay (D1) to ensure complete longitudinal relaxation ( T1​ ) for accurate integration.

• 1D 13 C NMR: Acquire using WALTZ-16 proton decoupling (CPD), 512 scans, and a 2-second D1.

• 2D HSQC: Acquire with 128 t1​ increments and 4 scans per increment to map direct 1 H- 13 C connectivities.

Protocol B: Benchtop NMR (80 MHz) Reaction Monitoring

Causality: Lower field strengths suffer from reduced intrinsic sensitivity[6]. To compensate, sample concentration and the number of transients (scans) must be increased.

• Sample Preparation: Prepare a high-concentration sample (50 mg/mL) in CDCl 3​ , or analyze the reaction mixture neat if utilizing a flow-cell apparatus.

• 1D 1 H NMR: Acquire using a 90° pulse, 64 to 128 scans, and a 2-second D1.

• Data Processing: Apply a 0.3 Hz exponential line-broadening window function to optimize the signal-to-noise ratio (SNR) prior to Fourier Transform. Monitor the integration ratio of the 5.3 ppm (isophorol) vs. 5.8 ppm (isophorone) vinylic signals.

Protocol C: GC-MS Trace Analysis

Causality: Capillary columns with polar stationary phases (e.g., LIPODEX E or DB-Wax) provide optimal retention and peak shape for allylic alcohols[8].

• Sample Preparation: Dilute the sample 1:40 in GC-grade ethyl acetate[8].

• Injection: Inject 1 µL via an autosampler into a 250°C inlet with a 50:1 split ratio. Carrier gas: Helium at 1.0 mL/min.

• Oven Program: Hold at 100°C for 3.5 min, ramp at 5°C/min to 125°C, then ramp at 25°C/min to 210°C, holding for 2 min[8].

• MS Detection: Scan range 35–300 m/z using 70 eV Electron Ionization.

Experimental workflows for analyzing 3,5,5-Trimethyl-2-cyclohexen-1-ol across three platforms.

Quantitative Data & Comparative Metrics

Table 1: 1 H and 13 C NMR Spectral Assignments (CDCl 3​ , High-Field)

The following table summarizes the high-resolution assignments for 3,5,5-trimethyl-2-cyclohexen-1-ol, demonstrating the distinct chemical shifts of the diastereotopic groups[2],[3].

Position	1 H Chemical Shift (ppm)	Multiplicity & Coupling	13 C Chemical Shift (ppm)	Structural Assignment
C1	4.10 - 4.25	m (multiplet)	~67.0	Chiral Carbinol (CH-OH)
C2	5.32	br s (broad singlet)	~126.0	Vinylic CH
C3	-	-	~138.0	Quaternary Olefinic C
C4	1.65 - 1.85	m (diastereotopic)	~44.0	Allylic Methylene (CH 2​ )
C5	-	-	~31.0	Quaternary Aliphatic C
C6	1.20 - 1.45	m (diastereotopic)	~48.0	Aliphatic Methylene (CH 2​ )
C3-Me	1.68	s (singlet)	~23.0	Allylic Methyl
C5-Me	0.90	s (singlet)	~26.0	Diastereotopic Methyl A
C5-Me'	1.02	s (singlet)	~30.0	Diastereotopic Methyl B
-OH	~1.50	br s (varies w/ conc.)	-	Hydroxyl Proton

Table 2: Comparative Performance Metrics for Analytical Platforms

This table objectively compares the operational capabilities of the three discussed technologies[6],[5].

Metric	High-Field NMR (600 MHz)	Benchtop NMR (80 MHz)	GC-MS
Primary Use Case	De novo structural & stereochemical elucidation	Routine QA/QC, real-time reaction monitoring	Trace impurity profiling, volatile analysis
Resolution (Aliphatic)	Excellent (Baseline separation of diastereotopic groups)	Poor (Heavy signal overlap due to low dispersion)	N/A (Chromatographic separation)
Analysis Time	5-10 mins (1D), 1-2 hrs (2D)	2-5 mins (1D 1 H)	15-25 mins per run
Sensitivity (LOD)	~10-100 µM	~1-5 mM	~ppb to ppm range
Capital Cost	>$500,000	~$50,000 - $80,000	~$60,000 - $90,000
Infrastructure	Cryogens (LHe, LN 2​ ), dedicated facility	Standard lab bench, standard power	Standard lab bench, carrier gas supply

Conclusion

For the rigorous structural elucidation of 3,5,5-trimethyl-2-cyclohexen-1-ol, High-Field NMR remains indispensable due to its ability to resolve the complex diastereotopic splitting induced by the C1 chiral center. However, for industrial synthesis and fragrance manufacturing, Benchtop NMR offers a highly disruptive, cost-effective alternative for real-time reaction tracking, provided the user relies on the well-resolved vinylic and carbinol signals rather than the congested aliphatic region. Finally, GC-MS must be employed alongside NMR when trace-level volatile impurity profiling is required to meet strict regulatory or olfactory thresholds.

References

• PubChem. Isophorol | C9H16O | CID 79016. National Center for Biotechnology Information. [Link]

• Blagg, R. High-field to Benchtop NMR Spectroscopy - Part 3. Oxford Instruments. [Link]

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Comparative Mass Spectrometry Guide: 3,5,5-Trimethyl-2-cyclohexen-1-ol (Isophorol)

Introduction to Isophorol Analysis

3,5,5-Trimethyl-2-cyclohexen-1-ol, commonly known as isophorol, is a cyclic allylic alcohol with a molecular weight of 140.22 g/mol [1]. In analytical chemistry and flavor science, it is primarily encountered as a volatile norisoprenoid—a degradation product resulting from the oxidative cleavage of β-carotene[2]. Because it is found in complex matrices ranging from sea buckthorn wine[2] to insect pheromone profiles, isolating and confidently identifying isophorol requires robust mass spectrometry (MS) workflows.

This guide objectively compares the performance of standard GC-EI-Quadrupole MS against high-resolution GC-APCI-QTOF MS for the structural elucidation of isophorol, providing researchers with field-proven experimental protocols and fragmentation dynamics.

Platform Comparison: GC-EI-MS vs. GC-APCI-QTOF

Selecting the correct mass spectrometry platform dictates whether you rely on library matching or exact mass determination. Cyclic allylic alcohols present a unique challenge: under harsh ionization, they rapidly dehydrate, often leaving the molecular ion undetectable.

The Causality Behind Platform Selection

• GC-EI-Quadrupole (Hard Ionization): Standard 70 eV electron ionization (EI) imparts excess internal energy to the isophorol molecule. While this shatters the molecule into a highly reproducible fingerprint ideal for NIST library matching[3][4], the molecular ion ( [M]+∙ at m/z 140) is often weak or entirely absent.

• GC-APCI-QTOF (Soft Ionization + High Resolution): Atmospheric Pressure Chemical Ionization (APCI) gently protonates the molecule. This preserves the pseudo-molecular ion ( [M+H]+ at m/z 141.1274) or the immediate dehydration product ( [M+H−H2​O]+ at m/z 123.1168). Coupled with Time-of-Flight (TOF) mass accuracy, this platform is superior for identifying isophorol in uncharacterized matrices where library matching falls short.

Table 1: Performance Comparison for Isophorol Analysis

Parameter	GC-EI-Single Quadrupole	GC-APCI-QTOF	Impact on Isophorol Analysis
Ionization Energy	70 eV (Hard)	~2-4 eV (Soft)	EI causes rapid dehydration; APCI preserves intact mass.
Molecular Ion	m/z 140 (Often absent)	m/z 141.1274 [M+H]+	APCI confirms the molecular weight directly.
Mass Accuracy	Unit mass (± 0.5 Da)	Sub-ppm (< 2 ppm)	Q-TOF allows exact elemental composition ( C9​H16​O ).
Identification Method	AMDIS + NIST Library Match	Exact Mass + Isotope Ratio	EI is best for targeted screening; Q-TOF for unknowns.
Sensitivity (LOD)	Low ppb	Sub-ppb	Q-TOF offers higher sensitivity for trace norisoprenoids.

Fragmentation Dynamics and Structural Elucidation

Understanding the fragmentation pathways of isophorol is critical for manual spectral interpretation, especially when automated library match scores fall below the 90% threshold[4][5].

Mechanistic Breakdown

• Loss of Methyl (-15 Da): The cleavage of one of the geminal methyl groups at the C-5 position yields a stable tertiary carbocation at m/z 125.

• Dehydration (-18 Da): The hydroxyl group readily eliminates with a neighboring proton to form a conjugated diene system, yielding a fragment at m/z 122.

• Combined Loss (-33 Da): The sequential loss of a methyl radical and a water molecule produces a dominant fragment at m/z 107.

• Retro-Diels-Alder (RDA): Ring cleavage of the cyclohexene structure yields lower mass fragments, notably at m/z 69.

Primary electron ionization (EI) fragmentation pathways of 3,5,5-Trimethyl-2-cyclohexen-1-ol.

Table 2: Diagnostic MS Fragments of Isophorol (EI, 70 eV)

m/z Ratio	Fragment Assignment	Mechanistic Origin
140	[M]+∙	Intact molecular ion (often low abundance).
125	[M−CH3​]+	Cleavage of gem-dimethyl group.
122	[M−H2​O]+∙	Dehydration of the allylic alcohol.
107	[M−CH3​−H2​O]+	Sequential loss of methyl and water.
69	[C5​H9​]+	Ring cleavage / Retro-Diels-Alder fragment.

Validated Experimental Protocol: HS-SPME-GC-MS

To ensure trustworthiness and reproducibility, the following protocol is a self-validating system designed specifically for trace volatile norisoprenoids.

Causality Check: Why use Headspace Solid-Phase Microextraction (HS-SPME)? Liquid-liquid extraction dilutes the sample and introduces solvent peaks that obscure low-mass fragments. HS-SPME concentrates volatiles directly onto a fiber, enhancing sensitivity and completely eliminating solvent interference[5].

Step-by-Step Methodology

• Sample Conditioning: Place 5.0 mL of the aqueous sample into a 20 mL headspace vial. Add 1.5 g of NaCl to saturate the solution. Reasoning: The "salting-out" effect decreases the solubility of organic volatiles in the aqueous phase, driving isophorol into the headspace.

• SPME Extraction: Expose a 50/30 µm DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) SPME fiber to the headspace at 40 °C for 30 minutes[5]. Ensure continuous agitation at 500 rpm to maintain equilibrium.

• Thermal Desorption: Retract the fiber and insert it into the GC injection port. Desorb at 230 °C for 2 minutes[5]. Use a split ratio of 1:5 to prevent column overloading while maintaining sharp peak shapes.

• Chromatographic Separation: Utilize a non-polar HP-5MS capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness)[4].

  • Temperature Program: Start at 40 °C (hold for 2 min), ramp at 4 °C/min to 172 °C, then ramp at 30 °C/min to 300 °C (hold for 2 min)[4].

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min[4].

• Mass Spectrometry Acquisition: Operate the MS in EI mode at 70 eV. Set the scanning range from m/z 35 to 400 at a speed of 3.8 scans/s[4]. Maintain the MS ion source at 230 °C and the quadrupole at 150 °C.

• Data Processing: Process the raw chromatograms using the Automated Mass Spectral Deconvolution and Identification System (AMDIS) to resolve co-eluting peaks, applying a 90% match threshold against the NIST spectral library[4][5].

GC-MS analytical workflow for volatile norisoprenoids extraction and identification.

Conclusion

For routine quantification and targeted screening of 3,5,5-Trimethyl-2-cyclohexen-1-ol, the GC-EI-Quadrupole platform combined with HS-SPME remains the industry standard due to robust library matching capabilities. However, for complex structural elucidation, metabolomics, or identifying unknown norisoprenoid derivatives where the molecular ion is unstable, upgrading to a GC-APCI-QTOF platform provides the critical exact mass data necessary to validate chemical formulas without relying solely on fragmentation fingerprints.

References

• PubChem. "Isophorol | C9H16O | CID 79016 - PubChem - NIH". National Center for Biotechnology Information. Available at:[Link]

• NIST Mass Spectrometry Data Center. "2-Cyclohexen-1-ol, 3,5,5-trimethyl-". NIST Chemistry WebBook, SRD 69. Available at:[Link]

• Taylor & Francis. "Degradation of β-Carotene to Volatile Compounds in an Aqueous Model System to Simulate the Production of Sea Buckthorn Wine". International Journal of Food Properties. Available at:[Link]

• KU Leuven. "Comparing the impact of high pressure high temperature and thermal sterilization on the volatile fingerprint of onion, potato, pumpkin and red beet". Lirias. Available at:[Link]

• KU Leuven. "Investigating chemical changes during shelf-life of thermal and high pressure high temperature sterilized carrot purees". Lirias. Available at:[Link]

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• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. lirias.kuleuven.be [lirias.kuleuven.be]

Analytical Comparison Guide: X-Ray Crystallography vs. Alternative Modalities for the Stereochemical Elucidation of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol Derivatives

As a Senior Application Scientist in structural elucidation, I frequently encounter the analytical bottleneck of assigning absolute configuration to conformationally flexible molecules. (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol (commonly known as (S)-isophorol) and its structural isomers (such as (4S)-phorenol) are critical chiral intermediates. They serve as foundational building blocks for high-value flavorants like 1[1] and pharmaceutical precursors like (4R,6R)-actinol[2].

Validating the stereochemistry of these derivatives dictates the efficacy of downstream biocatalytic and synthetic pathways. This guide objectively compares X-ray crystallography against alternative analytical modalities—Chiral GC-MS and 2D-NMR—providing actionable, self-validating protocols for drug development professionals.

Causality in Analytical Selection: Why X-Ray Crystallography?

The cyclohexene ring of (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol exhibits significant conformational dynamics (half-chair to boat transitions), which complicates stereochemical assignment.

• 2D-NMR (NOESY/ROESY): While excellent for relative stereochemistry, NMR relies on the spatial proximity of protons. To infer absolute configuration, one must synthesize diastereomeric esters (e.g., Mosher's method). However, the conformational flexibility of the cyclohexene ring can distort the expected shielding/deshielding cones, leading to ambiguous assignments.

• Chiral GC-MS / HPLC: These chromatographic methods are highly sensitive for determining enantiomeric excess (ee). However, they are fundamentally comparative; they cannot determine absolute configuration ab initio and require an authentic reference standard of known stereochemistry to assign peaks.

• X-Ray Crystallography: 3[3]. By derivatizing the liquid cyclohexenol into a solid heavy-atom ester (e.g., a bromobenzoate), we exploit anomalous dispersion. The difference in absorption of X-rays by the heavy atom allows for the calculation of the Flack parameter, yielding an unambiguous, mathematically validated absolute configuration.

Logical relationship of analytical modalities for stereochemical elucidation.

Objective Performance Comparison

To select the appropriate workflow, researchers must balance the need for absolute certainty against sample requirements and throughput.

Performance Metric	X-Ray Crystallography	2D-NMR (Mosher Method)	Chiral GC-MS
Primary Output	Absolute 3D coordinates & configuration	Relative configuration & inferred absolute	Enantiomeric excess (ee) & retention time
Sample State	Single crystal (Solid, >0.1 mm)	Solution (Liquid)	Volatile liquid/gas
Derivatization	Required for liquids (Heavy atom)	Required (Chiral Derivatizing Agent)	Not required (but standards needed)
Stereochemical Confidence	Unambiguous (Flack parameter < 0.1)	Subject to conformational ambiguity	Dependent on reference standard purity
Throughput	Low (Days for crystallization)	Medium (Hours)	High (Minutes)
Destructive?	No (Crystal can be recovered)	No	Yes

Self-Validating Experimental Protocol: X-Ray Crystallography Workflow

Because (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol is a liquid at room temperature, it cannot be directly analyzed via X-ray diffraction. The following protocol details the causality-driven steps to derivatize, crystallize, and analyze the compound.

Phase 1: Heavy-Atom Derivatization

Causality: Converting the alcohol to a 4-bromobenzoate ester serves two purposes: it increases the molecular weight and rigidity to promote solid-state lattice packing, and the bromine atom provides a strong anomalous scattering signal necessary for absolute structure determination.

• Dissolve 1.0 eq of (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol in anhydrous dichloromethane (DCM) under inert atmosphere.

• Add 1.5 eq of pyridine and 0.1 eq of 4-dimethylaminopyridine (DMAP). Self-Validation: DMAP acts as a nucleophilic catalyst; monitor the formation of the highly reactive acylpyridinium intermediate via color change.

• Slowly add 1.2 eq of 4-bromobenzoyl chloride at 0 °C. Stir for 4 hours at room temperature.

• Quench, extract, and purify via flash chromatography. Self-Validation: Confirm complete esterification via crude 1 H-NMR (disappearance of the allylic OH proton and downfield shift of the C1 methine proton).

Phase 2: Vapor Diffusion Crystallization

Causality: Rapid evaporation leads to amorphous powders. Vapor diffusion slowly increases supersaturation, minimizing nucleation sites and promoting the growth of a single, highly ordered crystal.

• Dissolve the purified ester in a minimum volume of a "good" solvent (e.g., DCM) in a small inner vial.

• Place the inner vial inside a larger outer vial containing an "anti-solvent" (e.g., hexanes).

• Seal the outer vial. Over 3–7 days, the anti-solvent will vaporize and diffuse into the inner vial.

• Self-Validation: Inspect the resulting crystals under a polarized light microscope. A high-quality single crystal will uniformly extinguish polarized light when rotated. If the crystal remains bright at all angles, it is a twin or amorphous and will yield poor diffraction data.

Phase 3: Cryogenic Data Collection & Refinement

Causality:3[3].

• Mount a single crystal (approx. 0.1 x 0.1 x 0.2 mm) on a loop using paratone oil and flash-cool to 100 K in a nitrogen stream.

• Collect diffraction data using Mo K α ( λ=0.71073 Å) or Cu K α ( λ=1.54184 Å) radiation.

• Solve the phase problem and refine the structure.

• Self-Validation: Calculate the Flack parameter. A value near 0 (with a low standard uncertainty, e.g., 0.02±0.03 ) confirms the absolute (1S) configuration. A value near 1 indicates the inverted enantiomer.

Step-by-step X-ray crystallographic workflow for absolute configuration determination.

Case Study: X-Ray Validation in Biocatalyst Engineering

The utility of X-ray crystallography extends beyond analyzing small-molecule derivatives; it is the cornerstone of rational enzyme engineering. A prime example is the synthesis of the chiral building block (4R,6R)-actinol from ketoisophorone.

In the wild-type biocatalytic cascade, the reduction of ketoisophorone by Candida macedoniensis Old Yellow Enzyme (CmOYE) leads to the accumulation of the intermediate (4S)-phorenol (a structural isomer of isophorol) due to restricted substrate recognition[2].

By utilizing X-ray crystallography to2[2], researchers mapped the exact spatial constraints of the substrate-recognition loop. This structural insight directly caused the rational design of the P295G mutation.4[4], improving the overall two-step conversion yield from 67.2% to 90.1%[2].

Biocatalytic synthesis pathways relying on crystallographically validated intermediates.

References

• Precursors to Damascenone: Synthesis and Hydrolysis of Isomeric 3,9-Dihydroxymegastigma-4,6,7-trienes Journal of Agricultural and Food Chemistry - ACS Publications URL:[Link]

• Structural basis of different substrate preferences of two old yellow enzymes from yeasts in the asymmetric reduction of enone compounds Bioscience, Biotechnology, and Biochemistry URL:[Link]

• An engineered old yellow enzyme that enables efficient synthesis of (4R,6R)-Actinol in a one-pot reduction system PubMed / WILEY-VCH URL:[Link]

Sources

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• 3. Buy Actinol | 60046-50-6 [smolecule.com]
• 4. tandfonline.com [tandfonline.com]

Efficacy of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol vs. Traditional Chiral Auxiliaries: A Mechanistic and Experimental Guide

Executive Summary

In the landscape of asymmetric synthesis, chiral auxiliaries remain indispensable tools for the predictable construction of stereogenic centers. While Evans oxazolidinones and Corey's 8-phenylmenthol have historically dominated the field, (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol (commonly known as (S)-phorenol) has emerged as a highly effective and atom-economical alternative[1]. This guide provides a rigorous comparison of these chiral auxiliaries, analyzing their mechanistic causality, quantitative performance, and practical laboratory workflows for researchers and drug development professionals.

Mechanistic Grounding: The Causality of Stereocontrol

The efficacy of any chiral auxiliary is dictated by its ability to create a rigid, sterically differentiated environment during the transition state of a reaction. The causality behind the stereocontrol for each auxiliary is fundamentally different:

• (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol (Phorenol): The stereocontrol imparted by this auxiliary relies on the rigid, concave steric shield generated by its trimethylcyclohexenyl framework. When attached to a substrate (e.g., as an ester), the bulky methyl groups at the 3- and 5-positions project over one diastereoface of the adjacent reactive center. This physical barrier forces incoming electrophiles to approach exclusively from the opposite, unhindered face, yielding high diastereoselectivity in alkylation and aldol reactions[1].

• Evans Oxazolidinones: These auxiliaries operate via the formation of a highly organized, metal-chelated Z-enolate. The steric bulk of the substituent (e.g., an isopropyl or benzyl group derived from amino acids) on the oxazolidinone ring blocks one face of the enolate, precisely directing the electrophile to the opposite face[2].

• 8-Phenylmenthol: Introduced by Corey, this auxiliary utilizes a combination of steric bulk and π -stacking. The phenyl ring is positioned to shield one face of the reactive intermediate. However, its complex multi-step synthesis and high molecular weight severely detract from overall atom economy[3].

Comparative Efficacy: Quantitative Data

The following table summarizes the performance metrics and physical properties of the three auxiliaries, highlighting the atom-economy advantage of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol.

Metric	(1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol	Evans Oxazolidinones (Benzyl)	8-Phenylmenthol
Primary Stereocontrol Mechanism	Rigid concave steric shielding	Metal-chelated Z-enolate block	π -stacking & phenyl shielding
Typical Diastereomeric Ratio (dr)	>95:5	>95:5	90:10 to >95:5
Standard Cleavage Conditions	LiOH, H₂O₂ (Hydrolysis)	LiOH, H₂O₂ or NaBH₄	KOH, EtOH (Hydrolysis)
Auxiliary Molecular Weight	140.22 g/mol (High Atom Economy)	177.20 g/mol (Moderate)	232.36 g/mol (Low)
Preparation / Sourcing	Enzymatic resolution / Chiral pool	Amino acid derivation	Multi-step from pulegone

Experimental Methodology: Self-Validating Protocols

To ensure scientific integrity, the following step-by-step methodology details the use of (1S)-3,5,5-Trimethyl-2-cyclohexen-1-ol in a stereoselective alkylation workflow. Every step is designed as a self-validating system where the chemical causality dictates the experimental conditions.

Protocol 1: Auxiliary Attachment (Esterification)

Objective: Covalently bind the chiral auxiliary to the prochiral substrate without racemization.

• Activation: Dissolve the carboxylic acid substrate (1.0 equiv) in dry CH₂Cl₂ under an inert argon atmosphere. Cool to 0 °C.

• Acid Chloride Formation: Add oxalyl chloride (1.2 equiv) dropwise, followed by a catalytic amount of DMF. Stir for 2 hours. Causality: Oxalyl chloride provides a mild, non-epimerizing route to the highly reactive acid chloride.

• Coupling: In a separate flask, dissolve (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol (1.1 equiv), Et₃N (2.0 equiv), and DMAP (0.1 equiv) in CH₂Cl₂. Slowly transfer the acid chloride solution into this mixture at 0 °C.

• Validation: Monitor by TLC. Causality: DMAP acts as an essential acyl transfer catalyst, ensuring complete conversion of the sterically hindered bulky alcohol.

Protocol 2: Stereoselective Alkylation

Objective: Generate the chiral center with high diastereomeric excess (>95:5 dr).

• Enolization: Dissolve the ester from Protocol 1 in dry THF and cool to -78 °C. Add a freshly prepared solution of LDA (1.1 equiv) dropwise.

• Equilibration: Stir for 45 minutes at -78 °C. Causality: The ultra-low temperature prevents equilibration to the thermodynamically more stable but less stereoselective E-enolate, locking the geometry.

• Electrophile Addition: Add the alkyl halide (1.5 equiv) dropwise. Slowly warm the reaction to -40 °C over 3 hours.

• Quenching: Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over MgSO₄, and concentrate.

Protocol 3: Cleavage and Auxiliary Recovery

Objective: Remove the auxiliary to yield the enantioenriched product while preserving the newly formed stereocenter.

• Hydrolysis: Dissolve the alkylated product in a 3:1 mixture of THF/H₂O. Cool to 0 °C.

• Peroxide Addition: Add 30% H₂O₂ (4.0 equiv) followed by LiOH (2.0 equiv). Stir for 2 hours.

• Mechanistic Causality: The addition of H₂O₂ leverages the alpha-effect. The resulting hydroperoxide anion is highly nucleophilic but significantly less basic than hydroxide, facilitating rapid cleavage of the sterically hindered ester without epimerizing the sensitive alpha-chiral center[2].

• Recovery: Quench with Na₂SO₃ to destroy excess peroxide. Acidify the aqueous layer to extract the enantioenriched carboxylic acid. The intact (1S)-3,5,5-trimethyl-2-cyclohexen-1-ol is easily recovered from the organic layer via flash chromatography for reuse.

Visualizing the Workflows and Mechanisms

Caption: Experimental workflow for stereoselective alkylation and recovery using Phorenol.

Caption: Mechanistic comparison of facial shielding strategies among leading chiral auxiliaries.

References

• Diastereoselective and Enantioselective Synthesis of α-p-Methoxyphenoxy-β-Lactones: Dependence on the Stereoelectronic Properties of the β-Hydroxy-α-p-Methoxyphenoxycarboxylic Acid Precursors ACS Publications[Link][1]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary Journal of Chemical Education[Link][2]

• (−)-8-phenylmenthol - Organic Syntheses Procedure Organic Syntheses[Link][3]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Biological Activity of (1S)- and (1R)-3,5,5-Trimethyl-2-cyclohexen-1-ol Enantiomers: A Research Roadmap

Introduction: The Imperative of Stereochemical Resolution in Drug Discovery

In the realm of pharmacology and drug development, the three-dimensional arrangement of atoms within a molecule is not a trivial detail; it is a critical determinant of biological activity. Chiral molecules, which exist as non-superimposable mirror images known as enantiomers, frequently exhibit profound differences in their pharmacokinetic and pharmacodynamic profiles.[1][2] One enantiomer may elicit a potent therapeutic effect, while its counterpart could be inactive, exhibit a different activity altogether, or even be toxic.[3] This guide focuses on the monoterpene 3,5,5-trimethyl-2-cyclohexen-1-ol, a chiral alcohol with a stereocenter at the C1 position, giving rise to the (1S) and (1R) enantiomers. While research into the biological activities of its racemic mixture and its oxidized ketone form, isophorone, has been conducted, a direct comparative analysis of the individual enantiomers is notably absent in the current scientific literature.

This guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive framework for the systematic investigation and comparison of the biological activities of the (1S)- and (1R)-3,5,5-trimethyl-2-cyclohexen-1-ol enantiomers. We will present a series of recommended experimental protocols, grounded in established scientific principles, to elucidate their differential effects in key therapeutic areas. By following this roadmap, researchers can generate the critical data necessary to unlock the full therapeutic potential of the stereochemically pure forms of this promising chiral molecule.

Structural Elucidation and Physicochemical Properties

A foundational step in any comparative study is the unambiguous identification and characterization of the molecules of interest. The (1S)- and (1R)-enantiomers of 3,5,5-trimethyl-2-cyclohexen-1-ol share the same molecular formula (C₉H₁₆O) and molecular weight (140.22 g/mol ) but differ in the spatial orientation of the hydroxyl group at the C1 position.[4]

Property	Value	Reference
Molecular Formula	C₉H₁₆O	[4]
Molecular Weight	140.22 g/mol	[4]
CAS Number (Racemate)	470-99-5	[5][6]
Boiling Point (Racemate)	79.5-81.5 °C at 8 mmHg	[5]
Density (Racemate)	0.918 g/mL at 25 °C	[5]

Chiral Separation and Purity Assessment: The first and most critical experimental step is the separation of the racemic mixture into its constituent enantiomers. This is typically achieved using chiral chromatography.

Experimental Protocol: Chiral HPLC Separation

• Column Selection: Employ a chiral stationary phase (CSP) column, such as one based on polysaccharide derivatives (e.g., cellulose or amylose) coated on a silica support.

• Mobile Phase Optimization: Begin with a non-polar mobile phase, such as a mixture of n-hexane and isopropanol. The ratio of these solvents should be systematically varied to achieve optimal separation of the enantiomeric peaks.

• Detection: Utilize a UV detector set to an appropriate wavelength (e.g., 210 nm) or a refractive index detector.

• Enantiomeric Purity Assessment: Once separated, the enantiomeric excess (e.e.) of each fraction should be determined to ensure a high degree of purity for subsequent biological assays.

Caption: Chiral separation workflow.

Comparative Biological Assays: A Proposed Research Plan

The following sections outline key biological activities that should be investigated to build a comprehensive comparative profile of the (1S) and (1R) enantiomers. For each activity, a detailed experimental protocol is provided.

Antimicrobial Activity: Unveiling Stereoselective Bactericidal and Fungicidal Effects

Many monoterpenes and their derivatives exhibit significant antimicrobial properties.[7][8] It is plausible that the enantiomers of 3,5,5-trimethyl-2-cyclohexen-1-ol will display differential activity against various microbial strains due to stereospecific interactions with microbial enzymes or cell membranes.

• Microbial Strains: Select a panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria, as well as fungal strains (e.g., Candida albicans, Aspergillus niger).

• Preparation of Inoculum: Grow microbial cultures to the mid-logarithmic phase and adjust the concentration to a standard density (e.g., 1 x 10⁵ CFU/mL).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the (1S) and (1R) enantiomers in appropriate growth media.

• Inoculation and Incubation: Add the standardized microbial inoculum to each well and incubate the plates under optimal conditions for each strain (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

Hypothetical Data Table:

Microbial Strain	(1S)-Enantiomer MIC (µg/mL)	(1R)-Enantiomer MIC (µg/mL)
S. aureus	64	256
E. coli	128	>512
C. albicans	32	128

Anti-inflammatory Activity: Delineating Enantioselective Modulation of Inflammatory Pathways

Monoterpenes are known to possess anti-inflammatory properties, often through the modulation of key inflammatory mediators.[9][10] Investigating the differential effects of the (1S) and (1R) enantiomers on inflammatory responses in vitro can provide valuable insights into their therapeutic potential.

• Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Treatment: Pre-treat the cells with varying concentrations of the (1S) and (1R) enantiomers for 1 hour.

• Inflammatory Challenge: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a specified duration (e.g., 24 hours).

• Quantification of Inflammatory Mediators:

  • Nitric Oxide (NO): Measure the accumulation of nitrite in the cell culture supernatant using the Griess reagent.

  • Pro-inflammatory Cytokines: Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatant using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: Compare the reduction in NO and cytokine production by the (1S) and (1R) enantiomers relative to the LPS-only control.

Caption: Potential anti-inflammatory mechanism.

Cytotoxicity: Assessing Stereoselective Effects on Cell Viability

A critical aspect of drug development is the evaluation of a compound's safety profile. Assessing the cytotoxicity of the (1S) and (1R) enantiomers against both cancerous and non-cancerous cell lines is essential to determine their therapeutic index.

• Cell Lines: Select a panel of human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HeLa - cervical) and a non-cancerous cell line (e.g., HEK293 - human embryonic kidney).

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of the (1S) and (1R) enantiomers for 24, 48, and 72 hours.

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilization and Absorbance Measurement: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO) and measure the absorbance at 570 nm.

• IC₅₀ Determination: Calculate the half-maximal inhibitory concentration (IC₅₀) for each enantiomer on each cell line.

Hypothetical Data Table:

Cell Line	(1S)-Enantiomer IC₅₀ (µM)	(1R)-Enantiomer IC₅₀ (µM)
A549	75	250
MCF-7	90	310
HEK293	>500	>500

Conclusion: Paving the Way for Enantiomerically Pure Therapeutics

The exploration of the distinct biological activities of enantiomers is a cornerstone of modern drug discovery and development.[11] This guide provides a comprehensive, albeit prospective, framework for the comparative analysis of the (1S)- and (1R)-enantiomers of 3,5,5-trimethyl-2-cyclohexen-1-ol. The outlined experimental protocols for assessing antimicrobial, anti-inflammatory, and cytotoxic activities are designed to yield the robust, quantitative data necessary to discern the stereospecific effects of these molecules.

It is our firm belief that a systematic investigation, as detailed in this guide, will not only fill a significant gap in the scientific literature but also potentially unveil an enantiomer with a superior therapeutic profile. The insights gained from such studies will be invaluable for researchers in academia and industry, guiding the rational design and development of novel, safer, and more effective therapeutic agents. The path forward lies in the meticulous dissection of stereochemistry, a fundamental principle that continues to shape the future of medicine.

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